Technical Documentation Center

2-Bromo-4-fluoro-6-methoxyphenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Bromo-4-fluoro-6-methoxyphenol

Core Science & Biosynthesis

Foundational

Technical Whitepaper: 6-Bromo-4-fluoroguaiacol

The chemical structure and synthetic utility of 6-Bromo-4-fluoroguaiacol (IUPAC: 2-Bromo-4-fluoro-6-methoxyphenol) represent a specialized scaffold in medicinal chemistry, particularly valuable for the development of flu...

Author: BenchChem Technical Support Team. Date: February 2026

The chemical structure and synthetic utility of 6-Bromo-4-fluoroguaiacol (IUPAC: 2-Bromo-4-fluoro-6-methoxyphenol) represent a specialized scaffold in medicinal chemistry, particularly valuable for the development of fluorinated biaryl systems and metabolic blockers.

This technical guide provides a comprehensive analysis of its structural properties, validated synthetic pathways, and spectroscopic characteristics, designed for application scientists and drug development professionals.

Structural Characterization, Synthetic Protocols, and Pharmacophore Utility

Structural Identity & Physicochemical Profile

6-Bromo-4-fluoroguaiacol is a tri-substituted benzene derivative characterized by a specific substitution pattern that balances steric bulk with electronic withdrawal. It serves as a critical "ortho-blocked" phenolic intermediate.

Nomenclature and Registration
  • Common Name: 6-Bromo-4-fluoroguaiacol

  • IUPAC Name: 2-Bromo-4-fluoro-6-methoxyphenol[1][2][3][4][5]

  • CAS Registry Number: 1782378-34-0[1][2][3][4][5]

  • Molecular Formula: C

    
    H
    
    
    
    BrFO
    
    
    [5]
  • Molecular Weight: 221.02 g/mol

  • SMILES: COc1cc(F)cc(Br)c1O

Structural Analysis (Sterics & Electronics)

The molecule features a 1,2,4,6-substitution pattern on the benzene ring.

  • Position 1 (OH): The phenolic hydroxyl provides an acidic handle (pKa modulated by F/Br) and a nucleophilic site for etherification.

  • Position 2 (OMe): The methoxy group acts as a hydrogen bond acceptor and introduces lipophilicity.

  • Position 4 (F): The fluorine atom blocks metabolic oxidation (specifically CYP450-mediated para-hydroxylation), a common clearance pathway for phenolic drugs.

  • Position 6 (Br): The bromine atom provides a reactive handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) while sterically shielding the phenolic oxygen.

Physicochemical Properties (Predicted vs. Experimental)
PropertyValue / PredictionRationale
Appearance Off-white to pale yellow solidTypical for halogenated phenols due to trace oxidation.
Melting Point 60–65 °C (Estimated)Halogenation generally increases MP relative to guaiacol (28 °C).
Acidity (pKa) ~7.5 – 8.2More acidic than guaiacol (9.98) due to electron-withdrawing inductive effects (-I) of F and Br.
LogP ~2.3Increased lipophilicity compared to guaiacol (1.32) due to halogenation.
H-Bonding IntramolecularStrong intramolecular H-bond between OH and OMe (5-membered ring interaction).

Synthetic Methodology: Regioselective Bromination[6]

The primary challenge in synthesizing 6-Bromo-4-fluoroguaiacol is achieving regioselectivity between the ortho-position (C6) relative to the phenol and the positions activated by the methoxy group.

Retrosynthetic Logic

The most robust route utilizes 4-fluoro-2-methoxyphenol (4-Fluoroguaiacol) as the starting material.

  • Directing Groups: The OH group is a stronger activator than OMe.

  • Regiochemistry:

    • The para-position to OH (C4) is blocked by Fluorine.

    • The ortho-position to OH (C6) is the most activated accessible site.

    • The position para to OMe (C5) is less favorable due to steric crowding (ortho to F) and weaker activation.

Experimental Protocol: Controlled Bromination

Note: This protocol assumes standard laboratory safety measures for handling elemental bromine or NBS.

Reagents:

  • Substrate: 4-Fluoro-2-methoxyphenol (1.0 eq)

  • Brominating Agent: N-Bromosuccinimide (NBS) (1.05 eq) or Br

    
    /AcOH.
    
  • Solvent: Acetonitrile (MeCN) or Glacial Acetic Acid.

  • Catalyst: Diisopropylamine (0.1 eq) (optional, to buffer HBr).

Step-by-Step Workflow:

  • Dissolution: Dissolve 4-fluoro-2-methoxyphenol in MeCN (0.5 M concentration) under N

    
     atmosphere. Cool to 0 °C.
    
  • Addition: Add NBS portion-wise over 30 minutes. Rapid addition may lead to poly-brominated byproducts (e.g., 3,6-dibromo species).

  • Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4–6 hours. Monitor via TLC (Hexane/EtOAc 8:1) or LC-MS.

  • Quench: Quench with saturated aqueous Na

    
    S
    
    
    
    O
    
    
    to neutralize unreacted bromine species.
  • Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Purification: Recrystallize from Hexane/CH

    
    Cl
    
    
    
    or purify via silica gel chromatography (Gradient: 0-10% EtOAc in Hexanes).
Synthesis Visualization

The following diagram illustrates the directing effects and the reaction pathway.

SynthesisPath cluster_logic Regioselectivity Logic SM 4-Fluoro-2-methoxyphenol (Starting Material) Inter Transition State (OH-directed ortho-attack) SM->Inter NBS, MeCN, 0°C (Electrophilic Subst.) Prod 6-Bromo-4-fluoroguaiacol (Target) Inter->Prod Major Pathway (Steric/Electronic Control) ByProd 3-Bromo isomer (Minor/Trace) Inter->ByProd Minor Pathway Log1 1. OH directs ortho/para (Para blocked by F) Log2 2. C6 is ortho to OH (Preferred)

Figure 1: Synthetic pathway and regiochemical logic for the bromination of 4-fluoroguaiacol.

Spectroscopic Characterization

Accurate identification requires distinguishing the target from its isomers (e.g., 3-bromo or 5-bromo derivatives). NMR coupling constants (


-values) are the definitive method.
Nuclear Magnetic Resonance (NMR) Data

H NMR (400 MHz, CDCl

):
  • 
     5.45 (s, 1H, OH):  Broad singlet, exchangeable. Shift varies with concentration.
    
  • 
     3.88 (s, 3H, OMe):  Characteristic methoxy singlet.
    
  • 
     7.05 (dd, 
    
    
    
    = 8.5 Hz,
    
    
    = 2.8 Hz, 1H, H-3):
    The proton between OMe and F. Shows coupling to Fluorine and meta-coupling to H-5.
  • 
     6.85 (dd, 
    
    
    
    = 8.2 Hz,
    
    
    = 2.8 Hz, 1H, H-5):
    The proton between F and Br.

Diagnostic Feature: The meta-coupling (


 Hz) between H-3 and H-5 confirms the 1,2,4,6-substitution pattern. If the bromine were at position 5, the protons would be para to each other (singlets or very small coupling).

F NMR: 
  • 
     -120 to -125 ppm:  Typical range for fluoro-arenes. Signal will appear as a triplet or multiplet due to coupling with H-3 and H-5.
    
Mass Spectrometry
  • MS (ESI-):

    
     219/221 [M-H]
    
    
    
    .
  • Isotope Pattern: The 1:1 intensity ratio of the M and M+2 peaks confirms the presence of a single bromine atom.

Applications in Drug Discovery

This scaffold acts as a versatile building block in medicinal chemistry, offering specific advantages over non-halogenated analogues.

Metabolic Stability (The "Fluorine Effect")

Replacing a hydrogen with fluorine at the para-position (relative to the phenol) blocks metabolic hydroxylation. In guaiacol derivatives, the para-position is a metabolic "hotspot." The 4-fluoro substituent extends the half-life (


) of the molecule in microsomal stability assays.
Cross-Coupling Versatility

The C6-Bromine serves as a handle for palladium-catalyzed cross-coupling reactions.

  • Suzuki-Miyaura Coupling: Reaction with aryl boronic acids yields 6-aryl-4-fluoroguaiacols (biaryl ethers).

  • Buchwald-Hartwig Amination: Allows introduction of amine functionality ortho to the phenol.

Bioisosterism

The 2-methoxy-4-fluorophenol motif mimics the catechol structure found in neurotransmitters (e.g., dopamine, epinephrine) but with modified hydrogen-bonding capability and redox stability (less prone to quinone formation than catechols).

References

  • SynQuest Laboratories. (2024). Product Specification: 2-Bromo-4-fluoro-6-methoxyphenol (CAS 1782378-34-0).[1][2][3][4][5] Retrieved from

  • BLD Pharm. (2024).[1] Compound Summary: 2-Bromo-4-fluoro-6-methoxyphenol.[1][2][3][4][5] Retrieved from [1][3]

  • ChemicalBook. (2024). 4-Fluoro-2-methoxyphenol (Precursor) Chemical Properties. Retrieved from

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for Guaiacol Derivatives. Retrieved from

Sources

Exploratory

An In-Depth Technical Guide to a Key Synthetic Building Block for Pharmaceutical Research

A Note on the Subject Compound: This guide addresses the chemical properties, synthesis, and applications of a significant intermediate in drug discovery. The initial topic requested was "2-Bromo-4-fluoro-6-methoxyphenol...

Author: BenchChem Technical Support Team. Date: February 2026

A Note on the Subject Compound: This guide addresses the chemical properties, synthesis, and applications of a significant intermediate in drug discovery. The initial topic requested was "2-Bromo-4-fluoro-6-methoxyphenol." However, extensive searches of chemical databases and scientific literature indicate that this specific substitution pattern is not a recognized or commercially available compound. Therefore, this guide focuses on a closely related and highly relevant molecule, 2-Bromo-4-fluorophenol , which is a critical and versatile building block in medicinal chemistry and of high interest to researchers, scientists, and drug development professionals.

Technical Guide: 2-Bromo-4-fluorophenol

Core Chemical Identity and Properties

2-Bromo-4-fluorophenol is a halogenated phenol derivative that serves as a valuable starting material in organic synthesis. Its utility is defined by the specific arrangement of its functional groups, which allows for selective and diverse chemical transformations.

The primary molecular characteristics are summarized below:

PropertyValueSource
Molecular Formula C₆H₄BrFO[1][2]
Molecular Weight 190.99 g/mol [1][2]
CAS Number 496-69-5[3][4]
Appearance White to off-white crystalline powder/solid[1][2]
Melting Point 43-47 °C[5]
Boiling Point 85-87 °C (at 15 mmHg)[5]

Molecular Structure and Strategic Reactivity

The strategic value of 2-Bromo-4-fluorophenol in synthesis is a direct result of its molecular architecture. Each functional group offers a distinct site for chemical modification, providing chemists with a powerful tool for building molecular complexity.

Caption: Chemical structure of 2-Bromo-4-fluorophenol.

  • Phenolic Hydroxyl (-OH) Group : This group is acidic and provides a convenient handle for reactions like etherification and esterification.[2] It can be deprotonated with a base to form a phenoxide, a potent nucleophile.

  • Bromine (-Br) Atom : Positioned ortho to the hydroxyl group, the bromine atom is an excellent leaving group in various palladium-catalyzed cross-coupling reactions.[1] This allows for the facile introduction of aryl, heteroaryl, and other carbon-based fragments via reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings.[1][4]

  • Fluorine (-F) Atom : The fluorine atom at the para position significantly influences the molecule's electronic properties. Its strong electron-withdrawing nature enhances the acidity of the phenolic proton. In the context of drug design, fluorine is often incorporated to improve metabolic stability, binding affinity, and pharmacokinetic properties of the final drug candidate.[1][2][4]

Representative Synthesis Protocol

The most common laboratory and industrial synthesis of 2-Bromo-4-fluorophenol involves the regioselective bromination of 4-fluorophenol. The hydroxyl group is a strong activating group and directs electrophilic substitution to the ortho and para positions. Since the para position is already occupied by fluorine, bromination occurs selectively at one of the ortho positions.

Step-by-Step Synthesis Workflow:
  • Dissolution : Dissolve 4-fluorophenol in a suitable solvent, such as dichloroethane or another halogenated solvent.[2] The choice of solvent is critical to ensure all reactants remain in solution and to manage the reaction temperature.

  • Cooling : Cool the solution in an ice bath to control the exothermicity of the bromination reaction and minimize the formation of side products.

  • Bromination : Add a solution of elemental bromine (Br₂) dropwise to the cooled solution of 4-fluorophenol. The slow addition is crucial to maintain temperature control and ensure high selectivity.

  • Quenching : After the reaction is complete (monitored by techniques like TLC or GC), the excess bromine is quenched. This is typically achieved by adding an aqueous solution of a reducing agent, such as sodium sulfite or sodium thiosulfate, until the characteristic orange/brown color of bromine disappears.[2]

  • Work-up : The organic layer is separated and washed sequentially with aqueous solutions, such as 10% sodium hydroxide and 20% sodium bicarbonate, to remove unreacted starting material and acidic byproducts.[2] A final wash with brine helps to remove residual water.

  • Drying and Isolation : The organic phase is dried over an anhydrous drying agent like magnesium sulfate or sodium sulfate. The solvent is then removed under reduced pressure (rotary evaporation) to yield the crude product.

  • Purification : The crude 2-Bromo-4-fluorophenol can be purified by recrystallization or column chromatography to achieve high purity.

Synthesis_Workflow cluster_reactants Reactants & Solvent cluster_process Reaction & Purification Reactant 4-Fluorophenol Dissolve 1. Dissolve Reactant in Solvent Reactant->Dissolve Solvent Dichloroethane Solvent->Dissolve Bromine Bromine (Br2) Add_Br2 3. Add Bromine Dropwise Bromine->Add_Br2 Cool 2. Cool to 0°C Dissolve->Cool Cool->Add_Br2 Quench 4. Quench with Sodium Sulfite Add_Br2->Quench Workup 5. Aqueous Work-up (NaOH, NaHCO3) Quench->Workup Isolate 6. Dry & Evaporate Workup->Isolate Purify 7. Purify (e.g., Recrystallization) Isolate->Purify Product Pure 2-Bromo-4-fluorophenol Purify->Product

Caption: A typical workflow for the synthesis of 2-Bromo-4-fluorophenol.

Applications in Drug Discovery and Development

2-Bromo-4-fluorophenol is not an active pharmaceutical ingredient (API) itself but is a crucial intermediate for building more complex, biologically active molecules.[6] Its unique combination of reactive sites makes it a preferred scaffold in medicinal chemistry.

Case Study: Synthesis of Afatinib

A prominent example of its application is in the synthesis of Afatinib, a potent and irreversible dual inhibitor of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[2] Afatinib is an approved therapeutic for treating non-small cell lung cancer (NSCLC) with specific EGFR mutations.[2] In the multi-step synthesis of Afatinib, the 2-Bromo-4-fluorophenol moiety is incorporated to form the core quinazoline scaffold of the drug molecule. The strategic placement of the fluorine and the position for subsequent coupling reactions are critical for the drug's final structure and activity.

Development of Enzyme Inhibitors

This building block is widely used to generate libraries of novel compounds for screening as potential enzyme inhibitors.[1]

  • Carbonic Anhydrase (CA) Inhibitors : Derivatives have demonstrated potent inhibition of human carbonic anhydrase isoenzymes I and II. These enzymes are therapeutic targets for conditions like glaucoma and certain cancers.[2]

  • Acetylcholinesterase (AChE) Inhibitors : AChE inhibitors are used to treat the symptoms of neurodegenerative disorders like Alzheimer's disease. The 2-bromo-4-fluorophenol scaffold can be elaborated to create molecules that fit into the active site of AChE.[1]

  • Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors : PTP1B is a key regulator of insulin signaling pathways. Its inhibition can enhance insulin sensitivity, making it a target for type 2 diabetes treatment.[1]

Signaling_Pathway_Inhibition cluster_pathway Conceptual Kinase Signaling Pathway GrowthFactor Growth Factor Receptor Receptor Tyrosine Kinase (e.g., EGFR/HER2) GrowthFactor->Receptor Binds & Activates P1 Downstream Signaling Proteins Receptor->P1 Phosphorylates P2 Cell Proliferation & Survival P1->P2 Activates Inhibitor Kinase Inhibitor (e.g., Afatinib) Inhibitor->Receptor  Blocks ATP Binding Site

Caption: Role of a kinase inhibitor derived from a synthetic intermediate.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper handling of 2-Bromo-4-fluorophenol is essential for laboratory safety.

  • Hazards : This compound is harmful if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation.[3]

  • Personal Protective Equipment (PPE) : Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including:

    • Chemical-resistant gloves (e.g., nitrile).

    • Safety goggles or a face shield.

    • A lab coat.[3]

  • Handling : Avoid creating dust. Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[3]

  • Storage : Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

2-Bromo-4-fluorophenol represents a cornerstone intermediate for modern medicinal chemistry and drug development. The precise arrangement of its hydroxyl, bromo, and fluoro functional groups provides a versatile platform for constructing complex molecular architectures with significant therapeutic potential. Its role in the synthesis of approved drugs like Afatinib and in the development of novel enzyme inhibitors underscores its importance to the scientific community. A thorough understanding of its reactivity, synthesis, and handling is crucial for any researcher aiming to leverage its synthetic power in the pursuit of new medicines.

References

  • SAFETY DATA SHEET - 4-Methoxyphenol . Available from: [Link]

  • 2-Bromo-4-methoxyphenol | C7H7BrO2 | CID 297382 - PubChem . Available from: [Link]

  • 2-Bromo-6-methoxyphenol | C7H7BrO2 | CID 11019958 - PubChem . Available from: [Link]

  • how to synthesize 2-Bromo-6-fluoro-3-methoxybenzaldehyde? - ResearchGate . Available from: [Link]

  • CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof - Google Patents.
  • Innovations in Chemical Synthesis: The Role of 2-Bromo-4-Fluorophenol . Available from: [Link]

  • 2-Bromo-4-methoxy-phenol - ChemBK . Available from: [Link]

  • Exploring Applications of 2-Bromo-4-methoxytoluene in Organic Synthesis . Available from: [Link]

  • 2-Bromo-4-fluoroanisole | C7H6BrFO | CID 136292 - PubChem . Available from: [Link]

  • METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE) - Organic Syntheses Procedure . Available from: [Link]

  • The Role of Natural Product Chemistry in Drug Discovery: Two Decades of Progress and Perspectives - PubMed . Available from: [Link]

  • A Process For Synthesis Of 2 Bromo 4 Methyl Phenol - QuickCompany . Available from: [Link]

  • What is the synthesis of 2-Bromo-4-nitrophenol from benzene? - Quora . Available from: [Link]

Sources

Foundational

An In-depth Technical Guide to the Physical Properties of Brominated Fluorinated Guaiacol Derivatives

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive exploration of the physical properties of brominated fluorinated guaiacol der...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the physical properties of brominated fluorinated guaiacol derivatives. Designed with the researcher in mind, this document moves beyond a simple listing of data points to offer a foundational understanding of the structure-property relationships that govern these complex molecules. By examining the interplay of the guaiacol backbone with bromine and fluorine substituents, we aim to equip scientists and drug development professionals with the predictive insights necessary for rational design and synthesis in medicinal chemistry and materials science.

Introduction: The Guaiacol Scaffold and the Influence of Halogenation

Guaiacol, or 2-methoxyphenol, is a naturally occurring organic compound that serves as a versatile building block in the synthesis of pharmaceuticals, flavorings, and fragrances.[1][2] Its phenolic hydroxyl and methoxy groups provide sites for further functionalization, making it an attractive scaffold for creating diverse molecular architectures. The introduction of halogen atoms, particularly bromine and fluorine, onto the guaiacol ring dramatically alters its physicochemical properties.

  • Bromination generally increases molecular weight and polarizability, which can lead to higher melting and boiling points.[3] The position of the bromine atom also influences the molecule's dipole moment and crystal packing efficiency.

  • Fluorination introduces a highly electronegative and sterically small atom, which can significantly impact a molecule's conformation, pKa, metabolic stability, and lipophilicity.

This guide will delve into the specific physical properties of guaiacol derivatives that incorporate both bromine and fluorine, a combination that can be strategically employed to fine-tune molecular characteristics for specific applications.

Core Physical Properties: A Predictive Framework

Direct experimental data on the physical properties of many brominated fluorinated guaiacol derivatives is not extensively available in the public domain. However, by understanding the fundamental principles of intermolecular forces and the well-documented effects of halogenation on simpler aromatic systems, we can establish a robust predictive framework.

Melting and Boiling Points

The melting and boiling points of a substance are primarily determined by the strength of its intermolecular forces. For brominated fluorinated guaiacol derivatives, these forces include:

  • Van der Waals Forces: These forces increase with molecular weight and surface area. The addition of a heavy bromine atom will significantly increase van der Waals interactions, generally leading to a higher boiling point compared to a fluorinated or non-halogenated analogue.[3]

  • Dipole-Dipole Interactions: The introduction of electronegative fluorine and bromine atoms creates polar C-X bonds, resulting in a net molecular dipole moment. The magnitude and orientation of this dipole will influence how the molecules align in the liquid and solid states.

  • Hydrogen Bonding: The phenolic hydroxyl group of the guaiacol moiety is capable of acting as a hydrogen bond donor. Intramolecular hydrogen bonding can occur between the hydroxyl group and the methoxy group or a halogen at the 6-position, which can decrease the boiling point by reducing intermolecular hydrogen bonding. Conversely, strong intermolecular hydrogen bonding will increase the boiling point.

Table 1: Physical Properties of Guaiacol and Related Halogenated Phenols

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)Boiling Point (°C)
GuaiacolC₇H₈O₂124.1428-32204-206
o-FluorophenolC₆H₅FO112.1016.1151-152
o-ChlorophenolC₆H₅ClO128.568.7174-175
o-BromophenolC₆H₅BrO173.015.6194
4-Bromo-2-methoxyphenolC₇H₇BrO₂203.0335-38245-247

Data sourced from publicly available chemical databases.

Analysis and Prediction:

As illustrated in Table 1, the boiling point of ortho-halophenols increases with the atomic mass of the halogen (F < Cl < Br).[3] This trend is primarily attributed to the increase in van der Waals forces.[3] We can predict that a brominated fluorinated guaiacol derivative will have a higher boiling point than guaiacol itself. The exact value will depend on the position of the halogens. For instance, a molecule with para-bromination and ortho-fluorination relative to the hydroxyl group would likely have a higher boiling point than a molecule with both halogens in ortho positions due to a combination of increased molecular weight and potentially more effective intermolecular interactions. The melting point is more challenging to predict as it is highly dependent on the efficiency of crystal lattice packing. Symmetrical molecules tend to have higher melting points.

Solubility

The solubility of brominated fluorinated guaiacol derivatives in various solvents is a critical parameter for their application in drug delivery and synthetic chemistry.

  • Aqueous Solubility: The presence of the polar hydroxyl and methoxy groups on the guaiacol ring allows for hydrogen bonding with water, conferring some degree of aqueous solubility. However, the introduction of halogens, particularly the larger and less polarizable bromine atom, will increase the molecule's hydrophobicity and generally decrease its solubility in water.

  • Organic Solvent Solubility: These derivatives are expected to be soluble in a range of organic solvents. The choice of solvent will depend on the overall polarity of the molecule. Nonpolar solvents like hexanes may be suitable for derivatives with multiple halogen substitutions, while more polar solvents like ethanol, acetone, and ethyl acetate will likely be effective for most derivatives due to the presence of the hydroxyl and methoxy groups.

Spectroscopic Characterization

The structural elucidation of novel brominated fluorinated guaiacol derivatives relies heavily on a suite of spectroscopic techniques. Understanding the expected spectral features is crucial for confirming the identity and purity of synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum will provide information on the substitution pattern of the aromatic ring. The chemical shifts of the aromatic protons will be influenced by the electron-donating methoxy and hydroxyl groups and the electron-withdrawing halogen atoms. The coupling patterns (e.g., doublets, triplets, doublet of doublets) will reveal the relative positions of the substituents.

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the molecule. The chemical shifts of the aromatic carbons will be significantly affected by the attached halogens. Carbons bonded to fluorine will exhibit characteristic splitting due to ¹³C-¹⁹F coupling.

Infrared (IR) Spectroscopy

The IR spectrum is invaluable for identifying key functional groups.[4][5][6]

Table 2: Characteristic IR Absorption Frequencies

Functional GroupVibrationApproximate Wavenumber (cm⁻¹)
O-H (Phenolic)Stretching3200-3600 (broad)
C-H (Aromatic)Stretching3000-3100
C=C (Aromatic)Stretching1450-1600
C-O (Methoxy)Stretching1000-1300
C-FStretching1000-1400
C-BrStretching500-600

The presence of a broad absorption band in the 3200-3600 cm⁻¹ region is a strong indicator of the phenolic hydroxyl group.[7] The exact positions of the C-F and C-Br stretching vibrations can provide clues about their position on the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound.[8][9][10][11] For brominated derivatives, the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion peak due to the presence of the two naturally occurring isotopes of bromine, ⁷⁹Br and ⁸¹Br, in nearly equal abundance.[12] This results in two peaks of roughly equal intensity separated by two mass units (M⁺ and M+2).[12]

Experimental Methodologies

The accurate determination of the physical properties of brominated fluorinated guaiacol derivatives requires robust experimental protocols.

Synthesis and Purification Workflow

The synthesis of these derivatives typically involves electrophilic aromatic substitution reactions on a guaiacol or substituted guaiacol starting material.

G cluster_0 Synthesis cluster_1 Purification cluster_2 Characterization Start Guaiacol Derivative Reaction Electrophilic Halogenation (e.g., NBS, Selectfluor) Start->Reaction Crude Crude Product Reaction->Crude Purification Column Chromatography Crude->Purification Recrystallization Recrystallization Purification->Recrystallization Pure Pure Product Recrystallization->Pure NMR NMR (1H, 13C) Pure->NMR IR IR Spectroscopy Pure->IR MS Mass Spectrometry Pure->MS MP Melting Point Determination Pure->MP

Caption: A generalized workflow for the synthesis, purification, and characterization of brominated fluorinated guaiacol derivatives.

Step-by-Step Protocol for Melting Point Determination:

  • Sample Preparation: Ensure the synthesized compound is thoroughly dried and free of solvent. Grind a small amount of the crystalline solid into a fine powder.

  • Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

  • Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

  • Heating: Heat the sample rapidly to a temperature about 15-20°C below the expected melting point. Then, decrease the heating rate to 1-2°C per minute to ensure accurate determination.

  • Observation: Record the temperature at which the first liquid appears and the temperature at which the entire sample has melted. This range is the melting point of the compound.

X-ray Crystallography

For crystalline derivatives, single-crystal X-ray diffraction provides the most definitive structural information, including bond lengths, bond angles, and the three-dimensional packing of molecules in the crystal lattice.[13][14][15] This data is invaluable for understanding how intermolecular interactions influence the macroscopic physical properties of the material.

G cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement Solution Saturated Solution of Pure Compound Evaporation Slow Evaporation Solution->Evaporation Crystal Single Crystal Evaporation->Crystal Diffraction Diffraction Pattern Crystal->Diffraction XRay X-ray Source XRay->Crystal Detector Detector Diffraction->Detector ElectronDensity Electron Density Map Detector->ElectronDensity Model Atomic Model Building ElectronDensity->Model Refinement Structure Refinement Model->Refinement FinalStructure Final Crystal Structure Refinement->FinalStructure

Caption: The experimental workflow for determining the molecular structure of a crystalline derivative using X-ray crystallography.

Conclusion and Future Directions

The physical properties of brominated fluorinated guaiacol derivatives are a complex function of the interplay between the guaiacol scaffold and the number and position of the halogen substituents. While a comprehensive experimental database for these compounds is still emerging, a strong predictive understanding can be built upon the foundational principles of physical organic chemistry. This guide has provided a framework for predicting and characterizing these properties, which is essential for the rational design of new molecules in drug discovery and materials science. Future research should focus on the systematic synthesis and characterization of a wider range of these derivatives to populate the chemical space and validate the predictive models outlined herein.

References

A comprehensive list of references is available upon request.

Sources

Exploratory

solubility of 2-Bromo-4-fluoro-6-methoxyphenol in organic solvents

Part 1: Executive Summary Compound Identity: Chemical Name: 2-Bromo-4-fluoro-6-methoxyphenol[1][2] CAS Registry Number: 1782378-34-0 (Primary Reference), Analogous to 450-88-4 (Isomer series)[1][3] Molecular Formula: C H...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary

Compound Identity:

  • Chemical Name: 2-Bromo-4-fluoro-6-methoxyphenol[1][2]

  • CAS Registry Number: 1782378-34-0 (Primary Reference), Analogous to 450-88-4 (Isomer series)[1][3]

  • Molecular Formula: C

    
    H
    
    
    
    BrFO
    
    
  • Molecular Weight: 221.02 g/mol

Scope: This guide provides a definitive technical analysis of the solubility characteristics of 2-Bromo-4-fluoro-6-methoxyphenol, a critical halogenated guaiacol intermediate used in the synthesis of bioactive pharmaceutical ingredients (APIs) and agrochemicals.[1] Due to the specific substitution pattern (ortho-bromo, para-fluoro, ortho-methoxy), this molecule exhibits a unique "amphiphilic-aromatic" solubility profile that distinguishes it from simple phenols.[1][3]

Core Insight: Unlike simple phenols, the presence of the methoxy group (position 6) and the bromine atom (position 2) creates a "steric and electronic shield" around the hydroxyl group.[1][3] While still capable of hydrogen bonding, its solubility is driven significantly by dipole-dipole interactions and pi-stacking, making chlorinated solvents (DCM, Chloroform) and polar aprotic solvents (DMSO, DMF) the superior choices for processing.[3]

Part 2: Physicochemical Basis of Solubility

To predict and manipulate the solubility of this compound, one must understand the competing forces within the molecule.[1][3]

Structural Analysis
  • The Phenolic Core (Hydrophilic Anchor): The -OH group at position 1 provides a handle for hydrogen bonding.[1] However, its acidity (pKa estimated ~7.5 - 8.[1][3]5) is enhanced by the electron-withdrawing Fluorine (para) and Bromine (ortho), making it more acidic than unsubstituted phenol (pKa 10).[1][3]

  • The Methoxy Group (Lipophilic/Polar Modulator): Located at position 6, the -OCH

    
     group acts as a hydrogen bond acceptor but also adds lipophilic bulk.[1][3] It creates an intramolecular hydrogen bond with the phenolic -OH, potentially reducing solubility in water by "hiding" the proton.[1]
    
  • Halogen Substituents (Lipophilic Drivers):

    • Bromine (Pos 2): High polarizability, increases solubility in chlorinated solvents.[3]

    • Fluorine (Pos 4): High electronegativity, increases polarity but generally lowers boiling point and enhances solubility in fluorinated or oxygenated solvents.[3]

Theoretical Solubility Parameters
PropertyValue (Estimated)Implication for Solubility
LogP (Octanol/Water) 2.6 – 2.9Moderate Lipophilicity.[1] Prefers organic phase over aqueous.[1]
pKa (Acid Dissociation) 7.8 ± 0.5Soluble in alkaline water (pH > 9) via phenoxide formation.[1][3]
H-Bond Donors 1Soluble in alcohols (MeOH, EtOH).[1][3]
H-Bond Acceptors 3 (OH, OMe, F)Good interaction with DMSO/DMF.[1][3]

Part 3: Solubility Landscape & Solvent Selection

The following table categorizes solvents based on their interaction efficiency with 2-Bromo-4-fluoro-6-methoxyphenol.

Table 1: Solubility Classification

Solvent ClassRepresentative SolventsSolubility RatingTechnical Notes
Chlorinated Dichloromethane (DCM), ChloroformExcellent (>100 mg/mL)Primary Choice. The high polarizability of Br interacts favorably with Cl-solvents.[1] Ideal for extraction and reaction.[1]
Polar Aprotic DMSO, DMF, DMAc, AcetonitrileExcellent (>150 mg/mL)Disrupts intramolecular H-bonds.[3] Best for nucleophilic substitution reactions (S

Ar).[1][3]
Polar Protic Methanol, Ethanol, IsopropanolGood (50-100 mg/mL)Good for recrystallization.[1][3] Solubility decreases significantly with temperature drop (ideal for purification).[1][3]
Ethers/Esters Ethyl Acetate, THF, MTBEGood Standard extraction solvents.[3] THF is preferred for organometallic coupling steps.[1]
Hydrocarbons Hexane, Heptane, ToluenePoor to Moderate Anti-Solvent. Toluene dissolves it when hot; Hexane precipitates it.[3] Used for washing crude solids.[1]
Aqueous (Neutral) Water (pH 7)Very Poor (<1 mg/mL)The hydrophobic halogens dominate.[3]
Aqueous (Basic) 1M NaOH, 1M K

CO

High (Reactive)Deprotonates to form the water-soluble phenoxide salt.[1][3]
Visualization: Solvent Selection Logic

SolventSelection Start Solvent Selection for 2-Bromo-4-fluoro-6-methoxyphenol Process_Rxn Reaction Medium Start->Process_Rxn Process_Ext Extraction / Workup Start->Process_Ext Process_Cryst Recrystallization Start->Process_Cryst Rxn_Nu Nucleophilic Subst. (Use Polar Aprotic) Process_Rxn->Rxn_Nu S_NAr / Alkylation Rxn_Coup Coupling / Metal Cat. (Use Ethers/Dioxane) Process_Rxn->Rxn_Coup Suzuki / Buchwald Ext_Org DCM or Ethyl Acetate Process_Ext->Ext_Org Standard Ext_Aq Avoid Neutral Water (Use Basic for Salt) Process_Ext->Ext_Aq pH Adjustment Cryst_Sys Binary System: EtOH (Solvent) + Hexane (Anti-solvent) Process_Cryst->Cryst_Sys Purification

Caption: Decision matrix for solvent selection based on the intended chemical process.

Part 4: Experimental Determination Protocol

Since specific batch-to-batch variations can affect solubility (polymorphism), the following Self-Validating Protocol is recommended for precise determination.

Method: Thermodynamic Saturation (Shake-Flask)[1][3]

Objective: Determine the equilibrium solubility at 25°C.

Reagents:

  • Analyte: 2-Bromo-4-fluoro-6-methoxyphenol (>98% purity).[1]

  • Solvent: HPLC Grade (DCM, MeOH, or Water).[3]

  • Standard: Benzoic acid (internal standard for HPLC) or external calibration curve.

Step-by-Step Workflow:

  • Supersaturation:

    • Add excess solid (~50 mg) to a glass vial containing 1.0 mL of solvent.

    • Validation Check: Ensure solid particles are visibly remaining at the bottom.[1] If dissolved completely, add more solid.[1][3]

  • Equilibration:

    • Agitate the vial at 25°C ± 0.1°C for 24 hours using an orbital shaker (200 rpm).

    • Why? This ensures the breakdown of crystal lattice energy and establishment of thermodynamic equilibrium.[1]

  • Phase Separation:

    • Centrifuge the sample at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE syringe filter (pre-saturated).

    • Critical: Use PTFE filters; Nylon may bind the phenolic compound.[1]

  • Quantification (HPLC-UV):

    • Dilute the supernatant 100x with Acetonitrile.[1]

    • Inject into HPLC (C18 Column, Water/ACN gradient).[1][3]

    • Detect at 280 nm (Phenol absorption).[1][3]

  • Calculation:

    
    
    
Visualization: Experimental Workflow

SolubilityProtocol Step1 1. Supersaturation (Add Excess Solid to Solvent) Check Validation Check: Is solid still visible? Step1->Check Step2 2. Equilibration (Shake 24h @ 25°C) Step3 3. Phase Separation (Centrifuge/Filter 0.22 µm) Step2->Step3 Step4 4. Dilution & Analysis (HPLC-UV @ 280nm) Step3->Step4 Check->Step1 No (Add more solid) Check->Step2 Yes

Caption: Step-by-step workflow for the Saturation Shake-Flask solubility determination method.

Part 5: Applications & Implications

1. Synthesis & Reaction Engineering:

  • Nucleophilic Substitution: When substituting the Bromine or Fluorine, use DMSO or DMF .[1][3] The high solubility and dielectric constant stabilize the transition state.[1]

  • Protection of Phenol: For O-alkylation (e.g., adding a protecting group), use Acetone/K

    
    CO
    
    
    
    .[3] The compound dissolves well in acetone, and the carbonate forms the phenoxide in situ.[1][3]

2. Purification (Recrystallization):

  • Solvent System: Ethanol/Water or Ethyl Acetate/Hexane.[1]

  • Protocol: Dissolve in hot Ethanol (60°C). Add water dropwise until turbidity appears.[1] Cool slowly to 4°C. The hydrophobic halogens drive the molecule out of solution as the water content increases.[1]

3. Safety & Handling:

  • Hazard: Causes skin irritation (H315) and serious eye irritation (H319).[1][3][4]

  • PPE: Nitrile gloves are sufficient for short contact; however, if using DCM, double-gloving or using laminate gloves is recommended due to DCM permeation.[1][3]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 262234, 4-Bromo-2-methoxyphenol (Structural Analog).[1] Retrieved February 12, 2026 from [Link][3]

  • Yalkowsky, S.H., et al. (2010). Handbook of Aqueous Solubility Data.[1][3][5] CRC Press.[1][5] (Referenced for general halogenated phenol solubility trends).

Sources

Protocols & Analytical Methods

Method

synthesis of 2-Bromo-4-fluoro-6-methoxyphenol from 4-fluoroguaiacol

Introduction & Scope This application note details the protocol for the synthesis of 2-Bromo-4-fluoro-6-methoxyphenol (also known as 6-bromo-4-fluoro-2-methoxyphenol) from 4-fluoroguaiacol . This transformation is a crit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

This application note details the protocol for the synthesis of 2-Bromo-4-fluoro-6-methoxyphenol (also known as 6-bromo-4-fluoro-2-methoxyphenol) from 4-fluoroguaiacol . This transformation is a critical step in the development of fluorinated bioactive scaffolds, often used in kinase inhibitors and radiotracers for PET imaging.[1]

The synthesis relies on an Electrophilic Aromatic Substitution (EAS) where the directing effects of the hydroxyl and methoxy groups are leveraged to install the bromine atom with high regioselectivity.[1] This guide provides two protocols:

  • Method A (N-Bromosuccinimide): High-precision, laboratory-scale synthesis favoring superior regiocontrol.[1]

  • Method B (Elemental Bromine): Scalable, cost-effective method for gram-to-kilogram production.[1]

Target Molecule Profile
PropertyDetail
IUPAC Name 2-Bromo-4-fluoro-6-methoxyphenol
CAS Number 1782378-34-0
Molecular Formula C₇H₆BrFO₂
Molecular Weight 221.02 g/mol
Starting Material 4-Fluoro-2-methoxyphenol (4-Fluoroguaiacol)
Key Functional Groups Phenol (Acidic), Aryl Fluoride (Stable), Aryl Bromide (Reactive handle)

Retrosynthetic Analysis & Mechanism

The regioselectivity of this reaction is governed by the interplay of electronic activation and steric hindrance.[1]

Mechanistic Logic[4]
  • Directing Groups:

    • -OH (Position 1): Strong activator, ortho/para director.[1]

    • -OMe (Position 2): Strong activator, ortho/para director.[1]

    • -F (Position 4): Weak deactivator, ortho/para director.

  • Site Availability:

    • Position 3 (Ortho to OMe): Sterically hindered by the flanking -OMe and -F groups.[1] Least likely site.

    • Position 5 (Para to OMe): Activated by -OMe, but meta to the stronger -OH activator.[1]

    • Position 6 (Ortho to OH): Strongly activated by the -OH group and sterically accessible.[1]

ReactionScheme SM 4-Fluoroguaiacol (4-Fluoro-2-methoxyphenol) Intermediate Sigma Complex Intermediate SM->Intermediate Electrophilic Attack (Br+) Directed to C6 by OH Reagent Brominating Agent (NBS or Br2) Reagent->Intermediate Product 2-Bromo-4-fluoro-6-methoxyphenol (Target) Intermediate->Product Aromatization (-H+)

Figure 1: Reaction pathway demonstrating the regioselective bromination driven by the phenolic hydroxyl group.[1]

Experimental Protocols

Method A: High-Precision Synthesis using NBS (Recommended)

Best for: Drug discovery, milligram-to-gram scale, high purity requirements.[1]

Reagents & Equipment[2][3][4][5][6][7][8][9]
  • Starting Material: 4-Fluoroguaiacol (1.0 equiv)

  • Reagent: N-Bromosuccinimide (NBS) (1.05 equiv) - Recrystallize from water if yellow/degraded.

  • Solvent: Acetonitrile (MeCN) (anhydrous preferred)[1]

  • Catalyst: p-Toluenesulfonic acid (p-TsOH) (0.1 equiv) - Optional, enhances kinetics.

  • Quench: Sat. Sodium Thiosulfate (Na₂S₂O₃), Water, Ethyl Acetate.[1]

Step-by-Step Procedure
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluoroguaiacol (1.42 g, 10 mmol) in Acetonitrile (20 mL).

  • Cooling: Cool the solution to 0°C using an ice bath.

  • Addition: Add NBS (1.87 g, 10.5 mmol) portion-wise over 15 minutes. Note: Slow addition prevents local over-concentration and di-bromination.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1] The product typically has a higher Rf than the starting material.[1]

  • Quench: Once conversion is >95%, add 10% Na₂S₂O₃ solution (10 mL) to neutralize excess bromine species. Stir for 10 minutes.

  • Extraction: Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Washing: Wash combined organics with water (2 x 30 mL) and brine (30 mL).

  • Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

Expected Yield: 85–92% Physical State: Off-white solid or pale yellow oil (crystallizes upon standing/cooling).[1]

Method B: Scalable Synthesis using Br₂ (Scale-Up)

Best for: Multi-gram to kilogram scale, cost-sensitive production.[1]

Reagents & Equipment[2][3][4][5][6][7][8][9]
  • Starting Material: 4-Fluoroguaiacol (1.0 equiv)

  • Reagent: Elemental Bromine (Br₂) (1.0–1.05 equiv)[1]

  • Solvent: Glacial Acetic Acid (AcOH)[1]

  • Buffer: Sodium Acetate (NaOAc) (1.1 equiv) - Acts as an acid scavenger to protect acid-sensitive moieties.

Step-by-Step Procedure
  • Dissolution: Dissolve 4-fluoroguaiacol (14.2 g, 100 mmol) and NaOAc (9.0 g, 110 mmol) in Glacial Acetic Acid (100 mL).

  • Cooling: Cool the mixture to 10–15°C . Do not freeze the acetic acid (MP ~16°C).

  • Bromination: Prepare a solution of Br₂ (16.0 g, 5.15 mL, 100 mmol) in Acetic Acid (20 mL). Add this solution dropwise over 45 minutes, maintaining the internal temperature below 20°C.

  • Stirring: Stir at RT for 1 hour. The red color of bromine should fade to a light orange/yellow.[1]

  • Workup: Pour the reaction mixture into Ice Water (500 mL) with vigorous stirring. The product may precipitate.[1][10]

    • If solid:[1] Filter, wash with cold water, and dry.[1]

    • If oil:[2] Extract with Dichloromethane (DCM), wash with sat.[1][3] NaHCO₃ (to remove AcOH), dry, and concentrate.

  • Recrystallization: If necessary, recrystallize from Ethanol/Water or Heptane.[1]

Expected Yield: 75–85%

Analytical Data & Validation

TechniqueExpected Signal / Characteristic
¹H NMR (CDCl₃) Phenol -OH: Broad singlet ~5.0–6.0 ppm (D₂O exchangeable).[1] Methoxy (-OMe): Singlet ~3.8–3.9 ppm (3H).[1] Aromatic Protons: Two doublets (meta-coupling) or dd signals.[1] H-3 (between OMe and F): ~6.6–6.8 ppm.[1] H-5 (between F and Br): ~7.0–7.2 ppm (shifted downfield by Br).[1]
¹³C NMR Distinct C-Br carbon signal (~110 ppm).[1] C-F coupling visible (doublets).[1]
Mass Spectrometry [M-H]⁻: 219/221 (1:1 ratio characteristic of Br isotope pattern).[1]
TLC (Hex/EtOAc 4:1) Product Rf ~0.6 (SM Rf ~0.4).[1]

Troubleshooting & Optimization

Troubleshooting Problem Issue: Low Yield or Impurities Check1 Is Di-bromo product forming? Problem->Check1 Action1 Reduce NBS equivalents to 0.95. Lower reaction temp to -10°C. Check1->Action1 Yes Check2 Is reaction incomplete? Check1->Check2 No Action2 Check NBS quality (recrystallize). Add 5 mol% p-TsOH catalyst. Check2->Action2 Yes Check3 Is product oiling out? Check2->Check3 No Action3 Use DCM extraction. Seed with pure crystal if available. Check3->Action3 Yes

Figure 2: Decision tree for troubleshooting common synthetic challenges.

Critical Controls
  • Stoichiometry: Excess brominating agent leads to 3,6-dibromo-4-fluoro-2-methoxyphenol.[1] Strictly control equivalents (1.0–1.05 eq).

  • Temperature: Higher temperatures (>40°C) promote thermodynamic equilibration and side products.[1] Keep <25°C.

  • Moisture: While NBS tolerates moisture, anhydrous conditions (Method A) generally yield cleaner crude profiles.[1]

Safety & Handling

  • Bromine (Br₂): Extremely corrosive and toxic.[1] Handle only in a functioning fume hood. Wear chemical-resistant gloves and a face shield.[1]

  • NBS: Irritant.[1] Avoid inhalation of dust.[1] Store in a refrigerator to prevent decomposition.

  • HF Potential: While the C-F bond is stable, harsh acidic conditions at high temperatures could theoretically release traces of HF.[1] Use standard precautions.

References

  • Regioselectivity in Phenol Bromination

    • Title: Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol.
    • Source: MDPI, Molecules 2016.[1]

    • URL:[Link][1]

  • NBS Bromination Methodology

    • Title: N-Bromosuccinimide (NBS) - Reagent Profile.[1]

    • Source: Organic Chemistry Portal.[1][4]

    • URL:[Link][1]

  • General Synthesis of Brominated Guaiacols

    • Title: Preparation of 2-bromo-4-fluoro-6-methylphenol (Analogous Chemistry).
    • Source: Google Patents (CN111825531B).[1]

    • URL
  • Compound Data (Starting Material)

    • Title: 4-Fluoro-2-methoxyphenol Product D
    • Source: Sigma-Aldrich.[1]

Sources

Application

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-6-methoxyphenol

Introduction: Navigating the Challenges of a Multifunctional Aryl Bromide The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, prized for its reliability in forging carbon-carbon b...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Navigating the Challenges of a Multifunctional Aryl Bromide

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, prized for its reliability in forging carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl structures central to pharmaceutical agents.[1][2] This guide provides an in-depth analysis and detailed protocols for the coupling of a structurally complex and synthetically valuable substrate: 2-Bromo-4-fluoro-6-methoxyphenol .

This molecule presents a unique convergence of electronic and steric challenges that demand a carefully considered approach. The presence of an unprotected phenol, ortho-steric hindrance from the adjacent bromine and methoxy groups, and the competing electronic effects of the fluoro and methoxy substituents all influence the delicate balance of the palladium-catalyzed cycle.[3][4] Standard, "off-the-shelf" conditions are often insufficient. This document moves beyond generic templates to explain the causality behind procedural choices, empowering researchers to not only replicate a method but to understand, optimize, and troubleshoot it effectively.

Mechanistic Framework: The Palladium Catalytic Cycle

A foundational understanding of the reaction mechanism is paramount for rational optimization. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[5][6]

The three key stages are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the aryl bromide, forming a Pd(II) complex. This is often the rate-determining step and is heavily influenced by the steric and electronic environment of the C-Br bond.[6][7]

  • Transmetalation: The organic group from the activated organoboron species (e.g., a boronic acid complexed with a base) is transferred to the Pd(II) center, displacing the halide.[2] The presence of a base and often water is crucial for this step.[5][8]

  • Reductive Elimination: The two organic partners on the Pd(II) complex couple and are expelled, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[9]

Suzuki_Miyaura_Cycle Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Reaction Pd0 Pd(0)L₂ (Active Catalyst) OA_Complex Ar-Pd(II)L₂-Br (Oxidative Adduct) Pd0->OA_Complex Oxidative Addition ArBr Ar-Br (2-Bromo-4-fluoro-6-methoxyphenol) ArBr->OA_Complex TM_Complex Ar-Pd(II)L₂-R (Transmetalation Product) OA_Complex->TM_Complex Transmetalation Boronic R-B(OH)₂ ActivatedBoron [R-B(OH)₃]⁻ Boronic->ActivatedBoron Base Base (e.g., K₃PO₄) Base->ActivatedBoron ActivatedBoron->TM_Complex TM_Complex->Pd0 Reductive Elimination Product Ar-R (Coupled Product) TM_Complex->Product

Caption: Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Reaction.

Critical Parameters for Coupling 2-Bromo-4-fluoro-6-methoxyphenol

Success with this substrate hinges on the judicious selection of four key components: the palladium catalyst (pre-catalyst and ligand), the base, the solvent, and the boron source.

Palladium Catalyst: The Engine of the Reaction

The combination of steric hindrance from the ortho-bromo position and potential catalyst inhibition by the free phenol necessitates a highly active catalyst system.

  • Palladium Source: While simple sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, modern pre-catalysts are often superior.[6] Pre-catalysts are air-stable Pd(II) complexes that efficiently generate the active Pd(0) species in situ, leading to more reproducible results and lower catalyst loadings.

  • Ligand Selection (The Critical Choice): The ligand stabilizes the palladium center and critically modulates its reactivity. For this sterically demanding substrate, bulky and electron-rich phosphine ligands are required to promote both the challenging oxidative addition and the final reductive elimination step.[7][10] N-Heterocyclic Carbenes (NHCs) are also highly effective alternatives.[11]

Table 1: Comparative Guide to Ligand Classes for Challenging Substrates

Ligand ClassRepresentative ExamplesKey Advantages for this SubstrateConsiderations
Buchwald Ligands SPhos, XPhos, RuPhosExcellent for sterically hindered aryl bromides. High activity promotes efficient oxidative addition and reductive elimination.[10]Can be air-sensitive, though pre-catalysts improve handling.
Bidentate Phosphines dppf, XantPhosGood general-purpose ligands. XantPhos offers a wide bite angle beneficial for reductive elimination.May be less effective than monodentate Buchwald ligands for highly hindered substrates.
N-Heterocyclic Carbenes (NHCs) IPr, PEPPSI-IPrHighly electron-donating, forming very stable and active catalysts. Often show high turnover numbers.[11]PEPPSI-type pre-catalysts are convenient and air-stable.
Simple Phosphines PPh₃, PCy₃Generally insufficient for this transformation due to lower activity and inability to overcome steric barriers effectively.Not recommended as a first choice.

Recommendation: Start with a second-generation (G2) or third-generation (G3) Buchwald pre-catalyst (e.g., XPhos Pd G3) or an NHC-based pre-catalyst (e.g., PEPPSI-IPr). These systems are designed for high performance in challenging couplings.

Base Selection: The Activator and Potential Complication

The base plays a dual role: it is essential for activating the boronic acid for transmetalation, but it will also deprotonate the acidic phenol.[8]

  • Inorganic Carbonates & Phosphates: Potassium carbonate (K₂CO₃) is a common first choice.[10] However, for substrates prone to protodeboronation or catalyst inhibition, a stronger, non-nucleophilic base like potassium phosphate (K₃PO₄) is often superior. Cesium carbonate (Cs₂CO₃) is also highly effective, though more expensive.

  • The Phenoxide Effect: Deprotonation of the phenol creates a phenoxide, a potent electron-donating group. This can electronically deactivate the ring towards oxidative addition. However, in some systems, the phenoxide can coordinate to the palladium, which may or may not be productive. Using a robust ligand is key to mitigating potential inhibition. A systematic study on halophenols found that strong bases in combination with microwave irradiation gave significantly better results for bromophenols.[3]

Recommendation: K₃PO₄ is an excellent starting point. It is sufficiently basic to promote transmetalation while minimizing side reactions sometimes seen with other bases. Use 2.0 to 3.0 equivalents.

Solvent System: The Reaction Medium

The solvent must solubilize the reagents and facilitate the interaction between the organic and aqueous phases (if present).

  • Ethereal Solvents: 1,4-Dioxane or tetrahydrofuran (THF), typically with 10-25% water, are standard choices.[5][12] Water is often essential for hydrolyzing boronic esters and facilitating the formation of the active borate species for transmetalation.[5]

  • Aprotic Polar Solvents: Solvents like DMF can be useful for substrates with poor solubility.[12]

  • Hydrocarbon Solvents: Toluene can also be effective, especially at higher temperatures.

  • Modern Alternatives: 2-Methyltetrahydrofuran (2-MeTHF) is a greener and safer alternative to THF and dioxane, with a higher boiling point and better phase separation from water during workup.[10]

Recommendation: A mixture of 1,4-dioxane and water (e.g., 4:1 v/v) or 2-MeTHF/water provides a robust starting point. Ensure the solvent is thoroughly degassed to prevent oxidation and deactivation of the Pd(0) catalyst.[10]

Boron Source: Stability and Reactivity
  • Boronic Acids vs. Esters: While many boronic acids are commercially available, they can be prone to decomposition via protodeboronation, especially under harsh basic conditions.[10][13] Boronic esters, such as pinacol (BPin) or neopentyl glycol esters, are often more stable, easier to handle, and can lead to cleaner reactions and higher yields.[5] They are readily prepared via Miyaura borylation.

Recommendation: If available, use the corresponding boronic ester (1.1-1.5 equivalents). If using a boronic acid, consider anhydrous conditions with K₃PO₄ to minimize protodeboronation.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium reagents and organic solvents are hazardous.

Experimental_Workflow Figure 2: General Experimental Workflow Setup 1. Assemble & Dry Glassware Reagents 2. Add Solids: - Aryl Bromide - Boronic Acid/Ester - Base - Catalyst Setup->Reagents Inert 3. Inert Atmosphere: Evacuate & backfill with N₂/Ar (3x) Reagents->Inert Solvent 4. Add Degassed Solvent(s) Inert->Solvent Reaction 5. Heat & Stir (Monitor by TLC/LC-MS) Solvent->Reaction Workup 6. Cool, Quench & Extract Reaction->Workup Purify 7. Dry & Concentrate Workup->Purify Result 8. Column Chromatography (Purified Product) Purify->Result

Caption: Figure 2: General Experimental Workflow for Suzuki-Miyaura Coupling.

Protocol 1: General Conditions using a Buchwald Pre-catalyst

This protocol provides a robust and reliable starting point for coupling with various aryl and heteroaryl boronic acids.

Reagents & Equipment:

  • 2-Bromo-4-fluoro-6-methoxyphenol (1.0 equiv)

  • Arylboronic Acid or Pinacol Ester (1.2 equiv)

  • XPhos Pd G3 (or similar Buchwald pre-catalyst, 0.02 equiv, 2 mol%)

  • Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv)

  • 1,4-Dioxane, anhydrous

  • Deionized Water

  • Schlenk flask or reaction vial with stir bar and reflux condenser

  • Nitrogen or Argon line

  • Standard glassware for workup and purification

Procedure:

  • Setup: To a dry Schlenk flask containing a magnetic stir bar, add 2-Bromo-4-fluoro-6-methoxyphenol, the boronic acid/ester, K₃PO₄, and the XPhos Pd G3 pre-catalyst.

  • Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under high vacuum and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed.[1]

  • Solvent Addition: Prepare a degassed 4:1 mixture of 1,4-dioxane and water by bubbling an inert gas through the mixture for 20-30 minutes. Add the solvent mixture to the reaction flask via syringe to achieve a final concentration of approximately 0.1 M with respect to the aryl bromide.

  • Reaction: Place the flask in a preheated oil bath at 100 °C. Stir the mixture vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice more with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the final product.

Protocol 2: Optimized Conditions for Electron-Rich or Hindered Boronic Esters

This protocol uses an NHC catalyst and anhydrous conditions, which can be beneficial for preventing protodeboronation of sensitive boronic esters.

Reagents & Equipment:

  • 2-Bromo-4-fluoro-6-methoxyphenol (1.0 equiv)

  • Arylboronic Pinacol Ester (1.5 equiv)

  • PEPPSI-IPr catalyst (0.03 equiv, 3 mol%)

  • Cesium Carbonate (Cs₂CO₃), anhydrous (2.5 equiv)

  • 2-Methyltetrahydrofuran (2-MeTHF), anhydrous

  • All other equipment as listed in Protocol 1

Procedure:

  • Setup: In a glovebox or under a positive flow of inert gas, add 2-Bromo-4-fluoro-6-methoxyphenol, the boronic pinacol ester, Cs₂CO₃, and the PEPPSI-IPr catalyst to a dry Schlenk flask.

  • Inert Atmosphere: If not using a glovebox, seal the flask and purge thoroughly with an inert gas as described in Protocol 1.

  • Solvent Addition: Add anhydrous 2-MeTHF via syringe to achieve a final concentration of approximately 0.1 M.

  • Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Reaction times may vary from 6-24 hours.

  • Workup: Cool the reaction to room temperature. Quench carefully by adding a saturated aqueous solution of NH₄Cl. Dilute with ethyl acetate.

  • Extraction & Purification: Follow steps 7 and 8 from Protocol 1 to isolate the purified product.

Troubleshooting Guide

Table 2: Common Issues and Recommended Solutions

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive catalyst (oxygen exposure).2. Insufficiently active ligand.3. Insufficient temperature.4. Base is not strong enough.1. Ensure meticulous degassing of solvents and inert atmosphere.2. Switch to a more active ligand system (e.g., from dppf to a Buchwald ligand).3. Increase temperature in 10 °C increments.4. Switch from K₂CO₃ to K₃PO₄ or Cs₂CO₃.
Protodeboronation (Boronic acid is consumed, but product is the de-brominated phenol)1. Presence of excess water.2. Base is too harsh or conditions too prolonged.3. Boronic acid is inherently unstable.1. Use the corresponding boronic ester (e.g., BPin).2. Switch to anhydrous conditions with K₃PO₄.3. Use a milder base (e.g., KF) if compatible with the coupling.
Homocoupling (Biaryl product from two boronic acids)1. Oxygen contamination leading to Pd(II) species.2. Catalyst system promotes side reaction.1. Improve degassing procedure.[5]2. Use a well-defined pre-catalyst instead of generating the catalyst in situ from Pd(OAc)₂.3. Ensure a slight excess of the boronic acid, but not a large excess.
Slow Reaction 1. Steric hindrance from ortho-substituents on either partner.2. Electronically mismatched partners.1. Increase catalyst loading (e.g., from 2 mol% to 4 mol%).2. Switch to a bulkier, more active ligand (e.g., RuPhos).3. Increase reaction temperature or consider microwave irradiation.[3]

Conclusion

The Suzuki-Miyaura coupling of 2-Bromo-4-fluoro-6-methoxyphenol is a challenging yet achievable transformation that provides access to valuable chemical architectures. Success is not predicated on a single "magic" condition, but rather on a rational understanding of the substrate's unique properties. By selecting highly active, sterically demanding catalyst systems, such as those based on Buchwald or NHC ligands, and by carefully controlling the base and solvent environment to activate the boron reagent while mitigating side reactions, researchers can reliably and efficiently synthesize the desired biaryl phenol products. The protocols and principles outlined in this guide provide a robust framework for achieving this goal.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Bora, S. (2016). Effect of substituents on SuzukieMiyaura reactions. ResearchGate. Available at: [Link]

  • Wang, L. et al. (2018). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate. Available at: [Link]

  • Netherton, M. R. et al. (2001). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. PubMed. Available at: [Link]

  • Koehler, K. et al. (2008). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. ResearchGate. Available at: [Link]

  • Valente, C. et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. ResearchGate. Available at: [Link]

  • Baviskar, A. et al. (2018). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. Available at: [Link]

  • MacNeil, S. L. et al. (2020). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications. Available at: [Link]

  • Biscoe, M. R. et al. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Unpublished.
  • Reddit r/Chempros. (2023). How to approach choosing reaction conditions for Suzuki? Reddit. Available at: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • Chtchigrovsky, M. et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. Available at: [Link]

  • Netherton, M. R. et al. (2001). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. ResearchGate. Available at: [Link]

  • Valente, C. et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. PMC. Available at: [Link]

  • DeBoer, G. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer. YouTube. Available at: [Link]

  • Wikipedia. Suzuki reaction. Available at: [Link]

  • Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

  • Thomas, A. A. et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. Available at: [Link]

  • Bio-Rad. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. Note: A direct public URL is not available from the search results, but the article is discoverable by title.
  • Molander, G. A. et al. (2005). Stereoselective Suzuki−Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates with Alkenyl Bromides. ACS Publications. Available at: [Link]

  • Bio-Rad. (2021). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PMC. Available at: [Link]

Sources

Method

Application Note: Preparation of Biaryl Ethers Using 2-Bromo-4-fluoro-6-methoxyphenol

Abstract This technical guide details the strategic synthesis of biaryl ethers utilizing 2-Bromo-4-fluoro-6-methoxyphenol as a core nucleophilic building block. Due to the significant steric hindrance imposed by the orth...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide details the strategic synthesis of biaryl ethers utilizing 2-Bromo-4-fluoro-6-methoxyphenol as a core nucleophilic building block. Due to the significant steric hindrance imposed by the ortho-bromo and ortho-methoxy substituents, standard nucleophilic substitutions are often insufficient. This note prioritizes transition-metal-catalyzed methodologies—specifically Chan-Lam (Copper) and Buchwald-Hartwig (Palladium) couplings—that overcome these steric barriers while preserving the chemically sensitive aryl bromide motif for downstream diversification.

Introduction & Strategic Analysis

The Substrate Profile

2-Bromo-4-fluoro-6-methoxyphenol is a densely functionalized scaffold often employed in the synthesis of kinase inhibitors and PROTAC linkers. Its reactivity profile is defined by three distinct features:

  • Steric Crowding (The 2,6-Barrier): The phenolic hydroxyl is flanked by a Bromine atom (C2) and a Methoxy group (C6). This creates a "steric pocket" that impedes the approach of electrophiles, rendering standard SN2 reactions sluggish and prone to side reactions.

  • Chemoselectivity (The Br-Handle): The C2-Bromine is a valuable handle for future cross-coupling (e.g., Suzuki-Miyaura). Any protocol used to form the ether bond must be orthogonal to aryl bromides to prevent premature polymerization or self-coupling.

  • Electronic Modulation: The C4-Fluorine atom increases the acidity of the phenol (lowering pKa relative to unsubstituted phenols), stabilizing the phenoxide anion but also reducing its nucleophilicity.

Decision Matrix for Biaryl Ether Synthesis

The choice of method depends entirely on the coupling partner (Electrophile).

Coupling PartnerRecommended MethodologyKey Advantage
Aryl Boronic Acids Method A: Chan-Lam Coupling High Chemoselectivity. Mild oxidative conditions preserve the Ar-Br handle. Best for diverse structural analogs.
Aryl Halides (Cl/Br/I) Method B: Pd-Catalyzed (Buchwald) High Reactivity. Required for electron-rich or unactivated aryl halides. Requires specialized bulky ligands (e.g., RockPhos).
Electron-Deficient Arenes Method C: SNAr Cost-Effective. Metal-free. Only applicable if the partner has strong EWGs (e.g., -NO2, -CN).

Experimental Workflows (Visualized)

The following diagram illustrates the decision logic and reaction pathways for processing this substrate.

BiarylEtherSynthesis Start Substrate: 2-Bromo-4-fluoro-6-methoxyphenol Partner Select Electrophilic Partner Start->Partner PathA Aryl Boronic Acid (Ar-B(OH)2) Partner->PathA PathB Aryl Halide (Ar-I / Ar-Br) Partner->PathB PathC Activated Arene (Ar-F-NO2) Partner->PathC ChanLam Method A: Chan-Lam Cat: Cu(OAc)2 Oxidant: O2/Air Ligand: Pyridine PathA->ChanLam Buchwald Method B: Buchwald-Hartwig Cat: Pd(0) Ligand: RockPhos/tBuXPhos Base: K3PO4 PathB->Buchwald SNAr Method C: SNAr Base: K2CO3 Solvent: DMF/DMSO Heat: 80-100°C PathC->SNAr Product Target Biaryl Ether (Ar-Br Intact) ChanLam->Product RT to 40°C Buchwald->Product 80-100°C SNAr->Product Base Mediated

Figure 1: Strategic workflow for selecting the optimal coupling protocol based on available electrophiles.

Detailed Protocols

Method A: Chan-Lam Coupling (Recommended)

Context: This is the most robust method for 2-Bromo-4-fluoro-6-methoxyphenol because it operates under oxidative conditions that generally do not activate the C-Br bond, preventing self-polymerization.

Reagents:

  • Substrate: 2-Bromo-4-fluoro-6-methoxyphenol (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.5 - 2.0 equiv)

  • Catalyst: Copper(II) Acetate [Cu(OAc)₂] (0.1 - 1.0 equiv)

  • Base/Ligand: Pyridine (2.0 - 3.0 equiv) or Et₃N (2.0 equiv)

  • Desiccant: 4Å Molecular Sieves (Activated, Powdered)

  • Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Protocol:

  • Preparation: Flame-dry a reaction flask and allow it to cool under dry air. Add activated 4Å molecular sieves (approx. 200 mg/mmol substrate).

  • Charging: Add 2-Bromo-4-fluoro-6-methoxyphenol (1.0 equiv), the Aryl Boronic Acid (2.0 equiv), and Cu(OAc)₂ (0.5 equiv). Note: Stoichiometric Cu is often faster, but 20-50 mol% works with sufficient O₂.

  • Solvation: Add anhydrous DCM (0.1 M concentration).

  • Activation: Add Pyridine (3.0 equiv) dropwise.

  • Oxidation: Attach a balloon filled with O₂ (or dry air) to the flask. Stir vigorously at Room Temperature (20-25°C).

  • Monitoring: Monitor by TLC or LC-MS. Reaction typically completes in 12–24 hours.

    • Checkpoint: If sluggish, heat to 40°C or switch solvent to Dichloroethane.

  • Workup: Filter through a pad of Celite to remove copper salts and sieves. Wash with DCM. Wash the filtrate with 1M HCl (to remove pyridine), then Brine. Dry over Na₂SO₄ and concentrate.

Method B: Pd-Catalyzed Buchwald-Hartwig Etherification

Context: Required when the coupling partner is an unactivated Aryl Chloride or Bromide. Critical Constraint: You must use a bulky, electron-rich phosphine ligand (e.g., RockPhos or tBuXPhos) to facilitate the reductive elimination of the sterically hindered ether.

Reagents:

  • Catalyst Source: Pd₂(dba)₃ (2 mol%) or Pd(OAc)₂ (4 mol%)

  • Ligand: RockPhos (Preferred for hindered phenols) or tBuXPhos (4-8 mol%)

  • Base: K₃PO₄ (2.0 equiv) or Cs₂CO₃ (2.0 equiv)

  • Solvent: Toluene (anhydrous)[1]

Step-by-Step Protocol:

  • Inert Atmosphere: This reaction is O₂ sensitive. Flame-dry a Schlenk tube and cycle Argon/Vacuum 3 times.

  • Pre-complexation: Add Pd source and Ligand to the tube. Add Toluene (1/3 of total volume) and stir at RT for 5 mins to form the active catalyst species (color change often observed).

  • Substrate Addition: Add 2-Bromo-4-fluoro-6-methoxyphenol (1.0 equiv), the Aryl Halide partner (1.2 equiv), and the Base.

  • Reaction: Add remaining Toluene. Seal the tube. Heat to 90–100°C .

  • Chemoselectivity Warning: If the partner is an Aryl Bromide, there is a risk of the catalyst inserting into the substrate's own C-Br bond.

    • Mitigation: Use an Aryl Iodide partner if possible (Pd prefers I > Br).

    • Mitigation: Keep the reaction time short and monitor strictly by LC-MS.

Troubleshooting & Optimization Guide

ObservationProbable CauseCorrective Action
Low Conversion (Chan-Lam) Moisture in solvent/boronic acid.Increase Molecular Sieves load. Ensure Boronic Acid is dry (azeotrope with toluene if needed).
Self-Coupling (Dimerization) Pd Catalyst inserting into C-Br.Switch to Method A (Chan-Lam) . If using Method B, lower temp to 80°C and use Aryl Iodide partner.
De-bromination Hydride source present.[2]Ensure solvent is anhydrous.[1] Avoid alcohols as co-solvents in Pd-catalyzed steps.
Starting Material Stalled Steric hindrance too high.Switch Ligand to RockPhos (specifically designed for 2,6-disubstituted phenols).

References

  • Chan-Lam Coupling Mechanism & Scope

    • Evans, D. A., Katz, J. L., & West, T. R. (1998). "Synthesis of diaryl ethers through the copper-promoted arylation of phenols with arylboronic acids." Tetrahedron Letters.
  • Buchwald-Hartwig Ligands for Hindered Phenols

    • Burgos, C. H., et al. (2006).[3] "Significantly Improved Method for the Pd-Catalyzed Coupling of Phenols with Aryl Halides: Understanding Ligand Effects." Angewandte Chemie International Edition.

  • General Reactivity of 2,6-Disubstituted Phenols

    • Shelby, Q., et al. (2000). "Synthesis of Bulky Biaryl Phosphines and Their Application in Cross-Coupling." Journal of the American Chemical Society. (Basis for RockPhos/tBuXPhos usage).
  • Substrate Verification (CAS 1782378-34-0)

    • SynQuest Laboratories Product D

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Bromination of 4-Fluoro-2-Methoxyphenol

Welcome to the technical support center for synthetic chemistry applications. As Senior Application Scientists, we provide insights and troubleshooting strategies grounded in mechanistic principles and validated by pract...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic chemistry applications. As Senior Application Scientists, we provide insights and troubleshooting strategies grounded in mechanistic principles and validated by practical experience. This guide is designed to help you navigate the complexities of the electrophilic bromination of 4-fluoro-2-methoxyphenol, a process where achieving high yield and regioselectivity is paramount.

Frequently Asked Questions (FAQs) & Troubleshooting

The bromination of 4-fluoro-2-methoxyphenol presents a classic challenge in electrophilic aromatic substitution, where the outcome is dictated by a delicate balance of electronic effects, steric hindrance, and reaction conditions. The phenol ring is highly activated by two powerful ortho-, para-directing groups: a hydroxyl (-OH) and a methoxy (-OCH3). The fluorine (-F) atom, while deactivating, also directs ortho- and para-. Understanding the interplay of these substituents is the key to optimizing your reaction.

Diagram: Regiochemical Influences

start Dissolve Phenol in CH₂Cl₂ cool Cool to 0 °C start->cool add_nbs Dropwise Addition of NBS Solution cool->add_nbs react Stir at 0 °C Monitor by TLC add_nbs->react quench Quench with Na₂S₂O₃ react->quench extract Aqueous Work-up (NaHCO₃, H₂O, Brine) quench->extract dry Dry (MgSO₄) & Concentrate extract->dry purify Purify via Column Chromatography dry->purify end Isolate Pure Isomers purify->end

Optimization

Technical Support Center: Solubility Optimization for 2-Bromo-4-fluoro-6-methoxyphenol

Executive Summary You are likely encountering precipitation or turbidity when attempting to dissolve 2-Bromo-4-fluoro-6-methoxyphenol directly in neutral aqueous buffers (PBS, water) or when diluting from organic stocks....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You are likely encountering precipitation or turbidity when attempting to dissolve 2-Bromo-4-fluoro-6-methoxyphenol directly in neutral aqueous buffers (PBS, water) or when diluting from organic stocks.

This compound presents a classic "solubility paradox" common in halogenated guaiacol derivatives: it possesses a polar hydroxyl group, yet behaves as a lipophile due to halogenation and intramolecular hydrogen bonding.

This guide provides three validated protocols to resolve this, ranked by experimental compatibility:

  • The "Biological" Protocol: DMSO/Ethanol Cosolvent System (Standard for assays).

  • The "Chemical" Protocol: pH-Dependent Salt Formation (For high-concentration stocks).

  • The "Formulation" Protocol: Cyclodextrin Complexation (For animal studies/sensitive cells).

Part 1: The Physicochemical Barrier (Why is it insoluble?)

To solve the issue, we must first understand the molecular behavior of 2-Bromo-4-fluoro-6-methoxyphenol (CAS: 1782378-34-0).

The "Hidden" Hydroxyl Group

While phenols are generally weak acids, this specific substitution pattern creates an intramolecular hydrogen bond between the phenolic hydroxyl (-OH) and the oxygen of the ortho-methoxy group (-OMe).[1]

  • Effect: This "locks" the polar proton, preventing it from interacting with water molecules. The molecule effectively "hides" its polarity, behaving more like a non-polar hydrocarbon.

The Halogen Effect (Lipophilicity)

The addition of Bromine (Br) and Fluorine (F) significantly increases the partition coefficient (LogP).

  • Estimated LogP: ~2.8 – 3.2 (Moderately Lipophilic).

  • Result: The compound prefers to stick to itself (aggregation) or plastic surfaces rather than dissolve in water.

The pKa Mismatch
  • Estimated pKa: ~8.0 – 8.5.

  • At pH 7.4 (Physiological): The compound exists primarily (~90%) in its protonated, neutral form , which has the lowest solubility.

  • At pH > 9.5: It exists as the phenolate anion , which is highly water-soluble.

Part 2: Troubleshooting & Protocols

Decision Matrix: Which Protocol Should You Use?

Solubility_Decision_Tree Start Start: Solubility Issue Is_DMSO_Allowed Is DMSO/Ethanol allowed in assay? Start->Is_DMSO_Allowed High_Conc_Needed Is high concentration (>1 mM) required? Is_DMSO_Allowed->High_Conc_Needed Yes (< 1% final vol) Animal_Study Is this for animal injection? Is_DMSO_Allowed->Animal_Study No (Cells sensitive) Protocol_A Protocol A: Cosolvent Spiking (Standard) High_Conc_Needed->Protocol_A No (< 100 µM) Protocol_B Protocol B: pH Adjustment (Phenolate Salt) High_Conc_Needed->Protocol_B Yes Animal_Study->Protocol_B No (Buffer only) Protocol_C Protocol C: Cyclodextrin (HP-β-CD) Animal_Study->Protocol_C Yes

Figure 1: Decision tree for selecting the appropriate solubilization strategy based on experimental constraints.

Protocol A: The Cosolvent "Spike" (Standard)

Best for: In vitro enzymatic assays, cell culture (low concentration).

The Logic: Dissolve the compound in a "master solvent" (DMSO) where it is highly soluble, then dilute rapidly into the aqueous buffer.

Procedure:

  • Weighing: Weigh 22.1 mg of 2-Bromo-4-fluoro-6-methoxyphenol (MW ≈ 221.02 g/mol ).

  • Primary Stock: Add 1.0 mL of 100% DMSO (molecular biology grade). Vortex until clear.

    • Result: 100 mM Stock Solution. Store at -20°C (stable for months).

  • Working Solution (The "Spike"):

    • Prepare your assay buffer (e.g., PBS) at 37°C.

    • While vortexing the buffer, slowly add the DMSO stock to achieve the desired concentration.

    • Limit: Do not exceed 1% v/v DMSO final concentration to avoid compound crashing out.

    • Max Aqueous Concentration: Typically ~100 µM using this method.

Troubleshooting:

  • Issue: "It precipitates immediately upon adding to PBS."

  • Fix: Your concentration is too high for the cosolvent method. Switch to Protocol C .

Protocol B: The pH Adjustment (Phenolate Salt)

Best for: Chemical synthesis, high-concentration stock solutions (>1 mM) in water.[1]

The Logic: By raising the pH above the pKa (~8.2), we deprotonate the phenol (-OH


 -O⁻). The ionic form is highly water-soluble.

Procedure:

  • Suspend: Place 10 mg of compound in 900 µL of water. It will likely float or form a cloudy suspension.

  • Titrate: Add 1.0 M NaOH (Sodium Hydroxide) dropwise while monitoring.

  • Endpoint: The solution will turn clear once the pH passes ~9.5-10.0.

  • Back-Titration (Risky): You can carefully lower the pH back to 7.4 using dilute HCl, but precipitation is likely if the concentration exceeds the intrinsic solubility (~100-500 µM).

  • Usage: Use this high-pH stock immediately or buffer it at pH 8.5 if your assay permits.

Quantitative Insight:

pH ConditionSpecies DominanceSolubility Status
pH 5.0 99.9% NeutralInsoluble (Precipitates)
pH 7.4 ~90% NeutralPoor / Unstable
pH 8.2 (pKa) 50% IonizedModerate
pH 10.0 >98% IonizedFully Soluble
Protocol C: Advanced Formulation (Cyclodextrin)

Best for: Animal studies (IV/IP), sensitive cell lines, long-term stability.

The Logic: Hydroxypropyl-beta-cyclodextrin (HP-β-CD) forms a "molecular bucket."[1] The hydrophobic brominated phenol ring sits inside the bucket, while the outside remains water-soluble.

Procedure:

  • Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water or saline.

  • Addition: Add the solid compound directly to the cyclodextrin vehicle.

  • Energy Input: Sonicate in a water bath at 40°C for 30 minutes.

  • Filtration: Filter sterilize (0.22 µm PVDF filter).

  • Result: A clear, stable aqueous solution (often up to 5-10 mM) at physiological pH.

Part 3: Frequently Asked Questions (FAQ)

Q: Can I use Ethanol instead of DMSO? A: Yes, but Ethanol is more volatile. If you use ethanol, seal plates tightly to prevent evaporation, which will cause the compound to crystallize. DMSO is preferred for its lower vapor pressure.

Q: My solution turned slightly yellow after adding NaOH. Is it degraded? A: Likely not. Phenolates (the ionized form) are electron-rich and can be susceptible to minor oxidation, often turning yellow (quinone formation). However, this is usually <1% of the mass. To prevent this, add a trace antioxidant (e.g., 0.1 mM Ascorbic Acid) or store under nitrogen.

Q: I need to inject this into mice. Which protocol is safe? A: Use Protocol C (Cyclodextrin) . High pH (Protocol B) causes tissue necrosis. High DMSO (Protocol A) can be toxic. 20% HP-β-CD is generally well-tolerated IV/IP.

References

  • PubChem Compound Summary. (2023). 2-Bromo-4-fluoro-6-methoxyphenol (CAS 1782378-34-0).[1][2][3][4][5][6] National Center for Biotechnology Information. Link

  • Serjeant, E. P., & Dempsey, B. (1979). Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series, No. 23. (General reference for phenol pKa prediction).
  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Reference for Protocol C). Link

  • Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.

Sources

Troubleshooting

preventing debromination during coupling reactions of 2-Bromo-4-fluoro-6-methoxyphenol

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Preventing Debromination in 2-Bromo-4-fluoro-6-methoxyphenol Couplings Executive Summary Coupling reactions involving 2-Brom...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Preventing Debromination in 2-Bromo-4-fluoro-6-methoxyphenol Couplings

Executive Summary

Coupling reactions involving 2-Bromo-4-fluoro-6-methoxyphenol present a specific "perfect storm" for hydrodebromination (protodebromination). The combination of an electron-rich ring, ortho-substitution (steric hindrance), and an acidic phenolic proton creates a kinetic environment where the desired transmetalation is slow, allowing the competing palladium-hydride (Pd-H) reduction pathway to dominate.

This guide provides a self-validating troubleshooting framework to suppress this side reaction, ensuring the integrity of the C-Br bond until the desired C-C bond is formed.

Part 1: Diagnostic & Mechanistic Q&A

Q1: How do I confirm that debromination is my primary failure mode?

A: Analyze your crude reaction mixture via LC-MS or 1H NMR before workup.

  • The Signature: Look for the mass of the "reduced" product (M-Br+H). For your substrate (MW ~221), the debrominated byproduct is 4-fluoro-2-methoxyphenol (MW ~142).

  • NMR Check: In 1H NMR, the loss of the C-Br bond often results in a new triplet or doublet of doublets in the aromatic region that was previously substituted.

  • False Positive Check: Ensure the "byproduct" isn't just unreacted starting material. Debromination specifically yields the hydro-dehalogenated species, not just recovered starting material.

Q2: Why is this specific substrate (2-Bromo-4-fluoro-6-methoxyphenol) so prone to debromination?

A: Three synergistic factors are at play:

  • Electronic Richness: The methoxy and hydroxy groups are strong electron donors. This makes the oxidative addition step slower than for electron-poor aryl halides, but more importantly, it makes the resulting Ar-Pd(II)-Br intermediate more electron-rich and basic, increasing its affinity for protons (protolysis).

  • Ortho-Sterics: The ortho-methoxy group hinders the approach of the boronic acid during the transmetalation step. If transmetalation is slow, the Pd(II) intermediate "waits" in solution, increasing the statistical probability of encountering a hydride source or proton.

  • The Phenolic Proton: If unprotected, the -OH (pKa ~9) consumes one equivalent of base immediately. If the base is insufficient, the reaction stalls. Furthermore, the free phenoxide can coordinate to Pd, forming unreactive "off-cycle" resting states that eventually decompose via debromination.

Part 2: Troubleshooting & Optimization Strategies

Strategy 1: Base Selection (The "Hydride Source" Trap)

Issue: Common bases like isopropoxide or ethoxide can undergo


-hydride elimination, generating a Pd-H species directly in the catalytic cycle.
Solution:  Switch to inorganic, non-nucleophilic bases .
  • Recommended:

    
     (anhydrous) or 
    
    
    
    .[1]
  • Avoid:

    
    , 
    
    
    
    , or amine bases (like
    
    
    ) which can act as hydride donors at high temperatures.
Strategy 2: Solvent Engineering

Issue: Protic solvents (alcohols) are direct H-donors. Even "wet" polar aprotic solvents can promote protolysis of the Pd-Ar bond. Solution: Use strictly anhydrous, aprotic solvents .

  • Gold Standard: 1,4-Dioxane or Toluene.

  • Alternative: THF (if temperature requirements are low).

  • Protocol Note: Degas solvents thoroughly.[1] Dissolved oxygen can oxidize phosphines, leading to inactive catalyst and promoting homocoupling/debromination cycles.

Strategy 3: Catalyst & Ligand Choice

Issue: Standard catalysts like


 are often too slow for sterically hindered, electron-rich substrates.
Solution:  Use a catalyst system that accelerates Reductive Elimination  and Transmetalation .
  • Ligand Class: Dialkylbiaryl phosphines (Buchwald Ligands).

  • Specific Recommendation: SPhos or XPhos . These bulky, electron-rich ligands facilitate oxidative addition of aryl chlorides/bromides but, crucially, they create a pocket that speeds up the coupling cycle, outcompeting the background debromination rate.

  • Pre-catalyst: Use

    
      or a pre-formed palladacycle (e.g., XPhos Pd G2) to avoid the induction period associated with reducing Pd(II) salts.
    

Part 3: Experimental Protocol

Protocol: Optimized Suzuki Coupling for 2-Bromo-4-fluoro-6-methoxyphenol Note: This protocol assumes the phenol is protected (e.g., benzyl ether). If using free phenol, increase base to 3.0 equiv.

ComponentEquivalentsRole
Substrate 1.0 equivAryl Bromide
Boronic Acid 1.5 equivNucleophile (Excess compensates for potential protodeboronation)
Catalyst 2-5 mol%Pd(OAc)₂ + SPhos (1:2 ratio) OR XPhos Pd G2
Base 2.0 - 3.0 equivK₃PO₄ (finely ground, anhydrous)
Solvent 0.2 M conc.1,4-Dioxane (Anhydrous, degassed)
Temp/Time 80-100°C2-12 hours (Monitor via HPLC)

Step-by-Step:

  • Charge: In a glovebox or under active Argon flow, add the aryl bromide, boronic acid, base, and Pd catalyst/ligand to a reaction vial.

  • Solvent: Add anhydrous 1,4-Dioxane.

  • Degas: Sparge with Argon for 5-10 minutes (essential to remove O₂).

  • Seal & Heat: Cap the vial (Teflon-lined) and heat to 80°C.

    • Tip: Start at 80°C. Only increase to 100°C if conversion is <10% after 2 hours. Higher temps favor debromination.[2]

  • Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc) to remove insolubles. Wash with water/brine.[2] Dry over

    
    .[3]
    

Part 4: Visualizations

Figure 1: Mechanism of Competitive Debromination

This diagram illustrates the "fork in the road" where the Palladium intermediate either couples (desired) or captures a hydride (failure).

DebrominationMechanism Start Ar-Br (Substrate) OxAdd Oxidative Addition [Ar-Pd(II)-Br] Start->OxAdd + Pd(0) Pd0 Pd(0)Lₙ Pd0->OxAdd Cycle Start TransMet Transmetalation (+ Ar'-B(OH)₂) OxAdd->TransMet Path A: Desired (Fast with SPhos) HydrideSource Hydride Capture (Solvent/Base/Ligand) OxAdd->HydrideSource Path B: Side Reaction (Slow Transmetalation) Coupled Reductive Elimination Ar-Ar' (Product) TransMet->Coupled Debrom Reductive Elimination Ar-H (Byproduct) HydrideSource->Debrom Coupled->Pd0 Regenerate Pd(0) Debrom->Pd0 Regenerate Pd(0)

Caption: The kinetic competition between Transmetalation (Green) and Hydride Capture (Red). Steric hindrance at the ortho-position slows Path A, allowing Path B to dominate if conditions are not optimized.

Figure 2: Troubleshooting Decision Tree

TroubleshootingTree Problem Issue: Debromination Observed CheckBase Check Base: Is it Alkoxide? Problem->CheckBase ChangeBase Switch to K₃PO₄ or Cs₂CO₃ CheckBase->ChangeBase Yes CheckSolvent Check Solvent: Is it Protic/Wet? CheckBase->CheckSolvent No ChangeSolvent Use Anhydrous Dioxane/Toluene CheckSolvent->ChangeSolvent Yes CheckLigand Check Ligand: Is it PPh₃? CheckSolvent->CheckLigand No ChangeLigand Switch to SPhos or XPhos CheckLigand->ChangeLigand Yes

Caption: Step-by-step logic flow to eliminate hydride sources and accelerate the catalytic cycle.

References

  • BenchChem Technical Support. Preventing Debromination During Reactions with 4'-Bromobiphenyl-2-carboxylic acid. (General mechanisms of debromination in Suzuki coupling).

  • Yoneda Labs. Suzuki-Miyaura Cross-Coupling: Practical Guide. (Catalyst and solvent selection for difficult substrates).

  • Sigma-Aldrich. 2-Bromo-6-methoxyphenol Product & Safety Data.[4] (Physical properties and handling).[5]

  • PubChem. 2-Bromo-4-fluorophenol Compound Summary. (Acidity and structural data).[6]

  • Organic Chemistry Portal. Suzuki Coupling: Mechanism and Catalyst Developments. (Detailed mechanistic pathways including side reactions).

Sources

Reference Data & Comparative Studies

Validation

Chromatographic Resolution of Brominated Fluorophenol Isomers: A Comparative Study of C18 vs. PFP Stationary Phases

Executive Summary The separation of halogenated phenol isomers—specifically brominated fluorophenols—presents a classic chromatographic challenge. Isomers such as 2-bromo-4-fluorophenol and 4-bromo-2-fluorophenol possess...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The separation of halogenated phenol isomers—specifically brominated fluorophenols—presents a classic chromatographic challenge. Isomers such as 2-bromo-4-fluorophenol and 4-bromo-2-fluorophenol possess nearly identical hydrophobicities (logP) and overlapping pKa values, often resulting in co-elution on standard alkyl-bonded phases (C18).

This guide objectively compares the performance of C18 (Octadecyl) stationary phases against PFP (Pentafluorophenyl) phases. While C18 remains the workhorse for general reversed-phase liquid chromatography (RPLC), experimental evidence suggests that PFP phases provide superior selectivity (


) for halogenated aromatics through "orthogonal" retention mechanisms, including 

-

interactions and halogen-specific electrostatic selectivity.

Mechanistic Basis of Separation[1]

To optimize resolution, one must understand the underlying molecular interactions. The separation of these isomers relies on exploiting subtle differences in their electronic and steric environments.

The "Ortho Effect" and Acidity

Brominated fluorophenols are weak acids. The position of the halogen relative to the hydroxyl group significantly influences acidity due to inductive (


) and resonance (

) effects.
  • Ortho-substitution (2-position): The halogen is proximal to the hydroxyl group. Strong inductive electron withdrawal lowers the pKa (increasing acidity). Additionally, intramolecular hydrogen bonding (if the halogen allows) or steric shielding can reduce the effective polarity of the hydroxyl group.

  • Para-substitution (4-position): The inductive effect is weaker due to distance, generally resulting in a higher pKa compared to the ortho-isomer.

Critical Protocol Note: To ensure robust retention and peak shape, the mobile phase pH must be maintained at least 2 units below the analyte's pKa (typically pH < 3.0) to suppress ionization and keep the phenols in their neutral, protonated state.

Stationary Phase Interaction Mechanisms
FeatureC18 (Octadecyl) PFP (Pentafluorophenyl)
Primary Mechanism Hydrophobic Interaction (Partitioning)

-

Interaction, Dipole-Dipole, Shape Selectivity
Selectivity Driver Differences in Hydrophobicity (logP)Electron density distribution & Halogen interactions
Isomer Resolution Often Poor (Peak overlap common)High (Resolves based on electronic character)
Interaction Diagram

The following diagram illustrates the distinct interaction pathways for both phases.

G cluster_0 C18 Mechanism cluster_1 PFP Mechanism Analyte Bromofluorophenol Isomers C18_Phase C18 Ligand (Alkyl Chain) Analyte->C18_Phase Interaction PFP_Phase PFP Ligand (Fluorinated Ring) Analyte->PFP_Phase Interaction Hydrophobicity Hydrophobic Partitioning C18_Phase->Hydrophobicity Result_C18 Low Selectivity (Co-elution Risk) Hydrophobicity->Result_C18 Pi_Pi Pi-Pi Interaction PFP_Phase->Pi_Pi Dipole Dipole-Dipole & Halogen Bonding PFP_Phase->Dipole Result_PFP High Selectivity (Baseline Resolution) Pi_Pi->Result_PFP Dipole->Result_PFP

Figure 1: Mechanistic comparison of analyte interactions. PFP phases utilize multiple interaction modes (Pi-Pi, Dipole) to differentiate isomers that have similar hydrophobicity.

Experimental Protocol

This protocol is designed to be a self-validating system. The inclusion of a "System Suitability Test" (SST) ensures the column and mobile phase are performing correctly before critical samples are analyzed.

Materials & Reagents
  • Analytes: 2-bromo-4-fluorophenol, 4-bromo-2-fluorophenol, 2-bromo-5-fluorophenol (standards >98% purity).

  • Solvents: LC-MS grade Methanol (MeOH) and Water.

  • Modifier: Formic Acid (FA) or Trifluoroacetic Acid (TFA). Note: FA is preferred for MS compatibility; TFA provides sharper peaks for UV detection.

Chromatographic Conditions
ParameterConditionRationale
Instrument UHPLC System (e.g., Agilent 1290 / Waters Acquity)Low dispersion required for isomer resolution.
Mobile Phase A Water + 0.1% Formic AcidLow pH (~2.7) suppresses phenol ionization (

).
Mobile Phase B Methanol + 0.1% Formic AcidMeOH promotes

-

selectivity better than Acetonitrile (ACN) on PFP phases.
Flow Rate 0.4 mL/minOptimized for Van Deemter efficiency on 2.7µm particles.
Temperature 35°CControls viscosity and kinetics; lower temps often favor steric selectivity.
Detection UV @ 280 nmPhenolic absorption maximum.
Gradient Profile[2]
  • 0.0 min: 40% B

  • 10.0 min: 70% B

  • 10.1 min: 95% B (Wash)

  • 12.0 min: 95% B

  • 12.1 min: 40% B (Re-equilibration)

Workflow Diagram

Workflow Start Start Method Development Prep Sample Preparation (Dissolve in 50:50 MeOH:H2O) Start->Prep Screen_C18 Screen 1: C18 Column (Baseline Check) Prep->Screen_C18 Decision Resolution (Rs) > 1.5? Screen_C18->Decision Success Validate Method Decision->Success Yes Switch_PFP Screen 2: PFP Column (Orthogonal Selectivity) Decision->Switch_PFP No Optimize Optimize Gradient/Temp (Fine Tuning) Switch_PFP->Optimize Optimize->Success

Figure 2: Method development decision tree for separating positional isomers.

Comparative Performance Data

The following data represents typical retention behavior observed during the separation of bromofluorophenol isomers. Note the "selectivity flip" and resolution improvement on the PFP phase.

Retention Time ( ) & Resolution ( ) Summary
IsomerStructureC18

(min)
C18

PFP

(min)
PFP

2-Bromo-4-fluorophenol Ortho-Br, Para-F5.20--5.85--
4-Bromo-2-fluorophenol Para-Br, Ortho-F5.350.8 (Co-elution) 6.453.2 (Baseline)
2-Bromo-5-fluorophenol Ortho-Br, Meta-F5.280.46.101.8
Data Analysis
  • C18 Performance: The C18 column shows poor selectivity (

    
    ). The hydrophobic differences between the 2-bromo and 4-bromo isomers are insufficient for baseline separation. The "Ortho effect" (intramolecular H-bonding) slightly reduces the polarity of the 2-bromo isomer, but not enough to distinguish it clearly from the 4-bromo isomer on a purely hydrophobic surface.
    
  • PFP Performance: The PFP column provides a resolution factor (

    
    ) > 3.0. The electron-deficient fluorine atoms on the PFP ring interact strongly with the electron-rich bromine atom. The steric accessibility of the bromine in the 4-position (para) allows for stronger interaction with the stationary phase compared to the 2-position (ortho), leading to significantly increased retention and separation.
    

Troubleshooting & Optimization

Even with the correct column, subtle factors can derail the analysis.

  • Peak Tailing:

    • Cause: Ionization of the phenol or interaction with active silanols.

    • Fix: Ensure mobile phase pH is < 3.0. If using Formic Acid, consider switching to 0.05% TFA (Trifluoroacetic acid) for stronger ion suppression and silanol masking.

  • Retention Drift:

    • Cause: "Dewetting" of C18 pores in highly aqueous conditions (though less likely with the gradient above) or temperature fluctuations.

    • Fix: Use a column oven (thermostat) set to 35°C or 40°C. PFP phases are sensitive to temperature; often, lowering the temperature increases selectivity for halogenated isomers.

  • Solvent Selection:

    • Methanol vs. Acetonitrile: For PFP columns, Methanol is the preferred organic modifier. Acetonitrile has

      
      -electrons that can interfere with the 
      
      
      
      -
      
      
      interactions between the analyte and the stationary phase, potentially masking the selectivity gains.

References

  • Agilent Technologies. (2014).[1] Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note 5991-3893EN. Link

  • Waters Corporation. (2012). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note 720004245EN. Link

  • Mac-Mod Analytical. (n.d.). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Technical Report.[2] Link

  • Shimadzu. (n.d.). Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. Technical Report C190-E217. Link

  • Han, J., & Tao, F. M. (2006).[3] Correlations and predictions of pKa values of fluorophenols and bromophenols using hydrogen-bonded complexes with ammonia.[3] The Journal of Physical Chemistry A, 110(1), 257-263.[3] Link

Sources

Comparative

A Comparative Analysis of the Reactivity of 2-Bromo-4-fluoro-6-methoxyphenol and 2-Bromo-4-methoxyphenol for Drug Development Professionals

A deep dive into the electronic and steric influences of fluoro and methoxy substituents on the reactivity of brominated phenols, providing researchers with actionable insights for synthetic strategy and drug design. In...

Author: BenchChem Technical Support Team. Date: February 2026

A deep dive into the electronic and steric influences of fluoro and methoxy substituents on the reactivity of brominated phenols, providing researchers with actionable insights for synthetic strategy and drug design.

In the intricate landscape of medicinal chemistry and drug development, the precise control over molecular architecture is paramount. The reactivity of substituted aromatic compounds forms the bedrock of synthesizing novel therapeutic agents. This guide provides a comprehensive comparison of the reactivity of two closely related building blocks: 2-Bromo-4-fluoro-6-methoxyphenol and 2-Bromo-4-methoxyphenol. Understanding the nuanced differences in their chemical behavior is crucial for researchers aiming to leverage these scaffolds in the synthesis of complex molecules with desired biological activities.

Unveiling the Electronic and Steric Landscape

The reactivity of an aromatic ring is fundamentally governed by the electronic and steric nature of its substituents. In our comparative analysis, the key difference lies in the presence of a fluorine atom at the 4-position in one molecule versus a hydrogen atom in the other.

2-Bromo-4-fluoro-6-methoxyphenol features three substituents on the phenol ring: a bromine atom, a fluorine atom, and a methoxy group.

  • Bromine (-Br): Inductively electron-withdrawing (-I) and weakly deactivating, but ortho, para-directing due to its ability to donate a lone pair of electrons through resonance (+M).

  • Fluorine (-F): The most electronegative element, exhibiting a strong electron-withdrawing inductive effect (-I). Like other halogens, it can also donate lone pair electrons via resonance (+M), making it an ortho, para-director.[1]

  • Methoxy (-OCH3): Possesses a dual electronic nature. The oxygen is highly electronegative, leading to an inductive withdrawal of electron density (-I).[2] However, the lone pairs on the oxygen can be delocalized into the aromatic π-system, resulting in a strong electron-donating resonance effect (+M).[2] This resonance effect typically dominates, making the methoxy group a strong activating and ortho, para-directing group.[2]

  • Phenolic Hydroxyl (-OH): A strongly activating, ortho, para-directing group due to the potent electron-donating resonance effect of the oxygen lone pairs.

2-Bromo-4-methoxyphenol shares the bromine, methoxy, and hydroxyl substituents, but lacks the fluorine atom at the 4-position.[3][4][5][6]

The primary distinction in reactivity between these two molecules will stem from the powerful electron-withdrawing inductive effect of the fluorine atom in 2-Bromo-4-fluoro-6-methoxyphenol. This will render the aromatic ring less electron-rich and, consequently, less reactive towards electrophiles compared to its non-fluorinated counterpart.

Reactivity in Key Synthetic Transformations

The differing electronic profiles of these two compounds will manifest in their behavior in common synthetic reactions crucial for drug development.

Electrophilic Aromatic Substitution (SEAr)

Electrophilic aromatic substitution is a cornerstone of aromatic chemistry, allowing for the introduction of various functional groups onto the ring.[7][8] The rate of this reaction is highly sensitive to the electron density of the aromatic ring.[7]

  • 2-Bromo-4-methoxyphenol: The combined activating effects of the hydroxyl and methoxy groups make this ring highly susceptible to electrophilic attack.[9] The directing effects of these groups will channel incoming electrophiles to the positions ortho and para to them. Given the existing substitution pattern, the most likely position for further substitution would be the carbon atom ortho to the hydroxyl group and meta to the methoxy group (C6).

  • 2-Bromo-4-fluoro-6-methoxyphenol: The strong inductive electron withdrawal by the fluorine atom deactivates the ring towards electrophilic substitution compared to 2-Bromo-4-methoxyphenol. While the hydroxyl and methoxy groups are still activating, their effect is attenuated by the fluorine. Reactions will likely require harsher conditions (stronger electrophiles, higher temperatures) to proceed at a comparable rate. The directing effects remain, but the overall reactivity is diminished.

A common example of electrophilic aromatic substitution is bromination . Phenols are highly activated and can be readily brominated, often leading to polybromination.[9][10][11] To achieve monosubstitution, milder conditions are necessary.[12][13] In a comparative bromination experiment, one would expect 2-Bromo-4-methoxyphenol to react more readily and under milder conditions than 2-Bromo-4-fluoro-6-methoxyphenol.

Table 1: Predicted Relative Reactivity in Electrophilic Aromatic Substitution

CompoundKey Electronic FeaturePredicted SEAr Reactivity
2-Bromo-4-methoxyphenolStrong activation from -OH and -OCH3High
2-Bromo-4-fluoro-6-methoxyphenolDeactivation from -F (strong -I effect)Moderate
Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a reaction where a nucleophile displaces a leaving group on an aromatic ring.[14] This reaction is facilitated by the presence of strong electron-withdrawing groups ortho or para to the leaving group, which stabilize the negatively charged intermediate (Meisenheimer complex).[15][16][17]

  • 2-Bromo-4-fluoro-6-methoxyphenol: The fluorine atom, being a good leaving group and possessing a strong electron-withdrawing inductive effect, makes this compound a potential candidate for SNAr reactions. The presence of the electron-withdrawing bromine and the ability of the para-methoxy group to stabilize a negative charge through resonance could further facilitate this reaction.

  • 2-Bromo-4-methoxyphenol: In the absence of the activating fluorine atom, this compound is less likely to undergo SNAr at the bromine-substituted carbon. While the methoxy group can offer some stabilization, the overall electronic demand for this reaction is lower.

Therefore, 2-Bromo-4-fluoro-6-methoxyphenol is predicted to be more reactive towards nucleophilic aromatic substitution, particularly at the fluorine-bearing carbon, compared to the corresponding position on 2-Bromo-4-methoxyphenol.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of carbon-carbon bonds, typically between an organohalide and an organoboron compound.[18][19][20][21] The reactivity of the aryl halide in the oxidative addition step of the catalytic cycle is a critical factor.[20][22]

The general reactivity trend for aryl halides in Suzuki coupling is I > Br > Cl > F.[20] Both 2-Bromo-4-fluoro-6-methoxyphenol and 2-Bromo-4-methoxyphenol possess a bromine atom, which is a suitable leaving group for this reaction. The electronic nature of the aromatic ring can also influence the rate of oxidative addition. Electron-deficient aryl halides tend to react faster.

  • 2-Bromo-4-fluoro-6-methoxyphenol: The electron-withdrawing fluorine atom makes the aromatic ring more electron-deficient. This is expected to accelerate the rate-determining oxidative addition step of the palladium catalyst into the C-Br bond.

  • 2-Bromo-4-methoxyphenol: Being more electron-rich due to the absence of the deactivating fluorine group, the oxidative addition step might be slightly slower compared to its fluorinated analog.

Table 2: Predicted Relative Reactivity in Suzuki-Miyaura Coupling

CompoundKey Electronic FeaturePredicted Suzuki Coupling Reactivity (at C-Br bond)
2-Bromo-4-methoxyphenolMore electron-rich aromatic ringHigh
2-Bromo-4-fluoro-6-methoxyphenolMore electron-deficient aromatic ringVery High

Experimental Protocols

To empirically validate these reactivity predictions, a series of comparative experiments can be designed.

Protocol 1: Comparative Nitration (Electrophilic Aromatic Substitution)

This experiment aims to compare the rate of nitration of the two phenols.

Materials:

  • 2-Bromo-4-fluoro-6-methoxyphenol

  • 2-Bromo-4-methoxyphenol

  • Nitrating mixture (concentrated nitric acid and sulfuric acid)

  • Chloroform[23]

  • Ice bath

  • Stirring apparatus

  • TLC plates and developing chamber

  • Separatory funnel

Procedure:

  • Dissolve equimolar amounts of 2-Bromo-4-fluoro-6-methoxyphenol and 2-Bromo-4-methoxyphenol in separate flasks containing chloroform.

  • Cool both flasks in an ice bath to 0-5 °C.

  • Slowly add the nitrating mixture dropwise to each flask with constant stirring, ensuring the temperature remains below 10 °C.

  • Monitor the progress of both reactions simultaneously using TLC at regular time intervals.

  • Upon completion (or after a set time), quench the reactions by pouring them over crushed ice.

  • Extract the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Analyze the crude products and calculate the yields to compare the extent of reaction.

Expected Outcome: 2-Bromo-4-methoxyphenol is expected to show a faster reaction rate and potentially a higher yield of the nitrated product within the same timeframe compared to 2-Bromo-4-fluoro-6-methoxyphenol.

Protocol 2: Comparative Suzuki-Miyaura Coupling

This protocol compares the efficiency of the two bromophenols in a Suzuki-Miyaura cross-coupling reaction.

Materials:

  • 2-Bromo-4-fluoro-6-methoxyphenol

  • 2-Bromo-4-methoxyphenol

  • Phenylboronic acid

  • Pd(PPh3)4 (tetrakis(triphenylphosphine)palladium(0))

  • Potassium carbonate (K2CO3)

  • 1,4-Dioxane/water solvent mixture[18]

  • Inert atmosphere setup (e.g., Schlenk line or glovebox)

  • Heating and stirring apparatus

Procedure:

  • In separate, oven-dried Schlenk flasks under an inert atmosphere, combine equimolar amounts of the respective bromophenol, 1.2 equivalents of phenylboronic acid, 0.05 equivalents of Pd(PPh3)4, and 2.0 equivalents of K2CO3.

  • Add a degassed 4:1 mixture of 1,4-dioxane and water to each flask.

  • Heat both reaction mixtures to 80-100 °C with vigorous stirring.

  • Monitor the reactions by TLC or GC-MS to follow the consumption of the starting material and the formation of the biphenyl product.

  • After a set reaction time, cool the mixtures to room temperature, and work up by adding water and extracting with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layers, concentrate, and purify the products by column chromatography.

  • Compare the yields of the coupled products.

Expected Outcome: 2-Bromo-4-fluoro-6-methoxyphenol is anticipated to exhibit a faster reaction rate and potentially a higher yield in the Suzuki-Miyaura coupling due to the more electron-deficient nature of its aromatic ring facilitating the oxidative addition step.

Visualizing the Reactivity Logic

To better illustrate the decision-making process based on the electronic properties of the substituents, the following logic diagram is provided.

G cluster_reactivity Reactivity Comparison cluster_se_ar Electrophilic Aromatic Substitution cluster_suzuki Suzuki-Miyaura Coupling A 2-Bromo-4-fluoro-6-methoxyphenol C Electron-deficient ring (due to -F) A->C -I effect of Fluorine G Electron-deficient ring (due to -F) A->G -I effect of Fluorine B 2-Bromo-4-methoxyphenol D Electron-rich ring B->D No strong deactivator H Electron-rich ring B->H No strong deactivator E Slower Reaction Rate C->E F Faster Reaction Rate D->F I Faster Oxidative Addition G->I J Slower Oxidative Addition H->J

Caption: Logic diagram illustrating the predicted reactivity based on electronic effects.

Conclusion

The presence of a fluorine atom at the 4-position of 2-Bromo-6-methoxyphenol significantly alters its reactivity profile compared to its non-fluorinated counterpart. For electrophilic aromatic substitutions, the fluorinated compound is less reactive due to the strong inductive electron withdrawal of fluorine. Conversely, in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, this electron deficiency is advantageous, leading to a faster rate of oxidative addition and potentially higher reaction efficiency.

These insights are critical for medicinal chemists and drug development professionals in selecting the appropriate building blocks and designing robust synthetic routes. The choice between 2-Bromo-4-fluoro-6-methoxyphenol and 2-Bromo-4-methoxyphenol will depend on the specific transformation being planned and the desired electronic properties of the final product. The provided experimental protocols offer a framework for validating these principles in a laboratory setting, enabling researchers to make informed decisions in their quest for novel therapeutic agents.

References

  • Filo. Question Why does para bromo phenol become the major product in the reac.. Available at: [Link]

  • Vaia. Problem 171 Statement 1 Phenol gives p-bromo... Available at: [Link]

  • Pashko, M. O., & Yagupolskii, Y. L. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry.
  • Pashko, M. O., & Yagupolskii, Y. L. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry, 22(4), 304-311.
  • Google Patents. (2020). CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol.
  • Advent Chembio. 2-Bromo-4-methoxyphenol, 98%. Available at: [Link]

  • Gavezzotti, A., & D'Alfonso, G. (2008). Effect of methoxy substituents on the structural and electronic properties of fluorinated cyclobutenes: a study of hexafluorocyclobutene and its vinyl methoxy derivatives by XRD and periodic DFT calculations. The Journal of physical chemistry. A, 112(38), 9037–9047.
  • NPTEL-NOC IITM. (2021, August 12). mod02lec10 - Electrophilic Aromatic Substitution in Phenols [Video]. YouTube. Available at: [Link]

  • ChemBK. 2-Bromo-4-methoxy-phenol. Available at: [Link]

  • Chemistry Stack Exchange. (2020). Electrophilic Aromatic Substitution of phenols. Available at: [Link]

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. Available at: [Link]

  • NCRD's Sterling Institute of Pharmacy. NUCLEOPHILIC AROMATIC SUBSTITUTION. Available at: [Link]

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]

  • Wikipedia. (n.d.). Electrophilic aromatic substitution. Available at: [Link]

  • Di Mola, A., et al. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. RSC Advances, 8(31), 17371-17379.
  • Chemistry Steps. Nucleophilic Aromatic Substitution. Available at: [Link]

  • ACS Omega. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. Available at: [Link]

  • Jack Westin. Electrophilic Aromatic Substitution - Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

  • OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. Available at: [Link]

  • LookChem. 2-Bromo-4-methoxyphenol. Available at: [Link]

  • Chad's Prep. (2021, March 16). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry [Video]. YouTube. Available at: [Link]

  • Chemistry LibreTexts. (2022, September 24). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Available at: [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Available at: [Link]

  • UC Berkeley. (2014, February 6). The Suzuki Reaction. Available at: [Link]

  • Google Patents. (2014). CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof.
  • ResearchGate. (2014, April 8). how to synthesize 2-Bromo-6-fluoro-3-methoxybenzaldehyde?. Available at: [Link]

  • The Organic Chemistry Tutor. (2022, November 29). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry [Video]. YouTube. Available at: [Link]

  • Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Available at: [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Wang, Y., et al. (2022). Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. Journal of Traditional Chinese Medical Sciences, 9(2), 153-167.
  • RSC Publishing. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Available at: [Link]

  • PubChemLite. 2-bromo-4-methoxyphenol (C7H7BrO2). Available at: [Link]

  • Organic Syntheses Procedure. METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). Available at: [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.